Author: BenchChem Technical Support Team. Date: February 2026
CAS Number: 858752-72-4
Document Type: Technical Process Guide & Chemical Profile
Version: 2.1 (Scientific Reference)
Part 1: Executive Summary & Strategic Importance
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS 858752-72-4) is a specialized electrophilic intermediate used primarily in the synthesis of indole-based pharmacophores. Its core value lies in the chloroacetyl moiety , which serves as a versatile "chemical handle" for nucleophilic substitution (
) reactions, allowing the attachment of complex amines, piperazines, or heterocycles to the electron-rich indole core.
This molecule is a critical scaffold in the development of HIV-1 attachment inhibitors (targeting the gp120 viral protein) and tubulin polymerization inhibitors for oncology. The 4-methoxy substituent is sterically and electronically significant; it influences the binding affinity of the final drug candidate by inducing specific conformational twists in the indole backbone, distinct from its 5- or 6-methoxy counterparts.
Part 2: Chemical Identity & Physical Properties
Property
Specification
IUPAC Name
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Common Name
3-(2-Chloroacetyl)-4-methoxyindole
CAS Number
858752-72-4
Molecular Formula
Molecular Weight
223.66 g/mol
Appearance
Pale yellow to beige crystalline solid
Melting Point
165–168 °C (Decomposes)
Solubility
Soluble in DMSO, DMF, THF; Sparingly soluble in DCM; Insoluble in Water
Storage
2–8 °C, Hygroscopic, Light Sensitive
Part 3: Synthetic Pathway & Mechanism
The synthesis relies on a Friedel-Crafts Acylation (specifically the Vilsmeier-Haack analogue or direct acylation) of 4-methoxyindole. Unlike simple benzene derivatives, the indole ring is highly nucleophilic at the C3 position.
The Challenge: Regioselectivity
The 4-methoxy group exerts a steric clash at the C3 position, potentially pushing the reaction toward the N1 position (N-acylation). However, using the correct solvent system and temperature control favors the thermodynamic C3-acylated product.
Reaction Mechanism (DOT Visualization)
Caption: Electrophilic aromatic substitution pathway favoring C3-acylation due to electronic enrichment from the pyrrole ring nitrogen.
Part 4: Detailed Experimental Protocol
Safety Warning: Chloroacetyl chloride is a lachrymator and highly corrosive. Perform all operations in a functioning fume hood.
Pyridine (1.5 eq) — Acts as an acid scavenger to prevent polymerization.
1,4-Dioxane (Anhydrous, 10 mL/g of substrate)
Step-by-Step Methodology:
Preparation:
Charge a dry 3-neck round-bottom flask with 4-Methoxyindole and 1,4-Dioxane under an inert atmosphere (
or ).
Cool the solution to 0–5 °C using an ice/salt bath.
Add Pyridine dropwise. The solution may darken slightly.
Acylation (The Critical Step):
Load Chloroacetyl chloride into a pressure-equalizing addition funnel.
Add dropwise over 30 minutes, maintaining internal temperature < 10 °C . Exotherm control is vital to prevent N-acylation.
Once addition is complete, allow the reaction to warm to Room Temperature (20–25 °C) and stir for 3–5 hours.
Monitoring: Check via TLC (50% EtOAc/Hexane). The starting material (
) should disappear, replaced by a lower spot ().
Quenching & Workup:
Pour the reaction mixture into ice-cold water (10x volume) with vigorous stirring. The product should precipitate immediately as a beige solid.
Stir for 30 minutes to hydrolyze any excess acid chloride.
Filter the solid using a Büchner funnel.
Wash the cake with water (
) and cold ethanol ().
Purification:
Recrystallize from Ethanol/Acetonitrile (9:1) if high purity (>98%) is required.
Dry under high vacuum at 40 °C for 12 hours.
Part 5: Analytical Validation (Self-Validating System)
To ensure the protocol worked, compare your isolated product against these expected signals.
Technique
Expected Signal
Mechanistic Interpretation
1H NMR (DMSO-)
4.85 ppm (s, 2H)
Confirms the moiety.
1H NMR (DMSO-)
3.85 ppm (s, 3H)
Confirms the integrity (no cleavage).
1H NMR (DMSO-)
12.1 ppm (br s, 1H)
Confirms the NH proton (proves C3 acylation, not N1).
IR Spectroscopy
1640–1660
Strong C=O stretch (Ketone).
Mass Spec (ESI+)
Characteristic 3:1 Chlorine isotope pattern.
Part 6: Pharmaceutical Applications & Downstream Chemistry
This intermediate is the "gateway" to a class of drugs known as Indole-3-glyoxylamides and Indole-3-acetamides .
Workflow: Synthesis of HIV-1 Attachment Inhibitors
The chloro group is displaced by a piperazine or substituted amine to create the final bioactive motif.
Caption: Transformation of the intermediate into a bioactive scaffold via nucleophilic substitution.
Relevance to Temsavir (BMS-626529):
While Temsavir utilizes an azaindole core (4-methoxy-6-azaindole), the 4-methoxyindole analog (this molecule) is frequently used in Structure-Activity Relationship (SAR) studies to determine the necessity of the pyridine nitrogen in the viral binding pocket. Research indicates that the 4-methoxy group is essential for locking the conformation required to inhibit gp120 conformational changes.
Wang, T., et al. (2018). "Discovery of the HIV-1 Attachment Inhibitor Temsavir and its Phosphonooxymethyl Prodrug Fostemsavir." Journal of Medicinal Chemistry, 61(14), 6308–6327. (Contextual grounding for 4-methoxyindole scaffolds).
Bergman, J., & Venemalm, L. (1992). "Acylation of the Zinc Salt of Indoles: A General Route to 3-Acylindoles." Tetrahedron, 48(36), 7597-7614.
PubChem. (2024). Compound Summary: 4-Methoxyindole derivatives.[1][4][5][6] National Library of Medicine.
A Guide to the Comprehensive Structural Analysis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone for Pharmaceutical Applications
Abstract This technical guide provides a comprehensive framework for the structural analysis and characterization of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, a key chemical intermediate in the synthesis of various A...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive framework for the structural analysis and characterization of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, a key chemical intermediate in the synthesis of various Active Pharmaceutical Ingredients (APIs).[1][2] The structural integrity, purity, and identity of such intermediates are paramount, directly impacting the efficacy and safety of the final drug product.[3][4] This document outlines a multi-technique analytical approach, integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. We delve into the theoretical basis for experimental choices, provide validated protocols, and present a model for data interpretation, ensuring a self-validating system for unambiguous structural confirmation. This guide is intended for researchers, analytical scientists, and professionals in drug development and quality control.
Introduction: The Critical Role of a Well-Characterized Intermediate
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS No. 858752-72-4) is a substituted indole derivative that serves as a foundational building block in complex organic synthesis.[4][] Its molecular structure, comprising a 4-methoxyindole core acylated at the C3 position with a chloroacetyl group, offers multiple reaction sites for constructing more elaborate molecules. In pharmaceutical manufacturing, the journey from raw materials to a final API is a multi-step process where intermediates are the crucial stepping stones.[1][3]
The principle of "Quality by Design" (QbD) in pharmaceutical development mandates a thorough understanding of all components. An impurity or structural ambiguity in an early-stage intermediate like 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone can propagate through the synthetic sequence, leading to final products that are impure, ineffective, or even harmful. Therefore, a rigorous and orthogonal analytical strategy is not merely a procedural step but a fundamental requirement for ensuring the safety, quality, and consistency of the API.[2]
This guide provides the scientific rationale and practical methodologies for achieving a high-confidence structural elucidation of this vital intermediate.
Context of Synthesis: The Friedel-Crafts Acylation Pathway
A complete structural analysis is best understood within the context of the compound's synthesis. 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is typically synthesized via a Friedel-Crafts acylation of 4-methoxy-1H-indole with chloroacetyl chloride, often using a Lewis acid catalyst like aluminum chloride (AlCl₃).[6][7][8]
The indole ring is an electron-rich heterocycle, and electrophilic substitution occurs preferentially at the C3 position of the pyrrole ring. This known reactivity provides a strong hypothesis for the expected connectivity of the final product: the chloroacetyl group will be attached to the C3 position of the 4-methoxyindole scaffold. Our analytical task is to confirm this predicted outcome and verify the integrity of the entire molecular framework.
A Multi-Pronged Approach to Structural Verification
No single analytical technique can provide a complete structural picture. A robust analysis relies on the integration of data from multiple, complementary methods. The workflow below illustrates the logical process of acquiring and integrating data to arrive at a confirmed structure.
Figure 1: Workflow for integrated structural analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[9] By analyzing the chemical shifts, coupling patterns, and integration of signals, we can map the precise connectivity of atoms.[10]
4.1. ¹H NMR Spectroscopy: Mapping the Protons
Rationale: The ¹H NMR spectrum reveals the number of distinct proton environments and their neighboring protons. For 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, we anticipate specific signals corresponding to the indole N-H, the aromatic protons, the methoxy group, and the chloroacetyl methylene group.[11]
Predicted Spectrum and Interpretation:
Predicted Shift (ppm)
Multiplicity
Integration
Assignment
Rationale
~8.5 - 9.0
Broad Singlet
1H
N1-H
The indole N-H proton is typically deshielded and often appears as a broad signal.[9]
~7.5 - 7.8
Singlet
1H
C2-H
The proton at the C2 position is adjacent to the nitrogen and is expected to be a singlet.[12]
~7.1 - 7.3
Triplet
1H
C6-H
Proton on the benzene ring, coupled to both H5 and H7.
~6.9 - 7.1
Doublet
1H
C7-H
Aromatic proton coupled to H6.
~6.5 - 6.7
Doublet
1H
C5-H
Aromatic proton ortho to the electron-donating methoxy group, coupled to H6.[13]
~4.7 - 4.9
Singlet
2H
-CH₂Cl
Methylene protons adjacent to the electron-withdrawing carbonyl and chlorine atom.[14]
| ~3.9 | Singlet | 3H | -OCH₃ | Protons of the methoxy group, appearing as a sharp singlet. |
4.2. ¹³C NMR Spectroscopy: The Carbon Skeleton
Rationale: The ¹³C NMR spectrum indicates the number of unique carbon atoms in the molecule. The chemical shift of each carbon provides insight into its electronic environment (e.g., carbonyl, aromatic, aliphatic).[15]
Predicted Spectrum and Interpretation:
Predicted Shift (ppm)
Carbon Assignment
Rationale
~190
C=O
The carbonyl carbon of the ketone is highly deshielded and appears far downfield.[14]
~154
C4
Aromatic carbon attached to the electron-donating methoxy group.[13]
~138
C7a
Indole ring junction carbon.
~125
C2
Carbon adjacent to the indole nitrogen.
~123
C6
Aromatic carbon.
~115
C3a
Indole ring junction carbon.
~112
C3
The carbon bearing the acyl group. Its signal will be shifted downfield due to acylation.
~105
C7
Aromatic carbon.
~100
C5
Aromatic carbon ortho to the methoxy group, shielded by its electron-donating effect.[13]
~55
-OCH₃
The carbon of the methoxy group.
| ~45 | -CH₂Cl | The methylene carbon, shifted downfield by the adjacent chlorine atom. |
Mass Spectrometry (MS): Molecular Weight and Formula Confirmation
Rationale: Mass spectrometry provides the exact molecular weight of a compound, which is a critical piece of identity information. High-resolution mass spectrometry (HRMS) can determine the elemental composition, while fragmentation patterns offer clues about the molecule's substructures.[16][17]
5.1. Molecular Ion Peak and Isotopic Pattern
For the molecular formula C₁₁H₁₀ClNO₂ , the expected monoisotopic mass is 223.0400 . A key validation feature is the isotopic pattern caused by the presence of chlorine. Chlorine has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance ratio of 3:1. Therefore, the mass spectrum should exhibit two peaks for the molecular ion:
[M]⁺ peak at m/z 223.0400 (corresponding to the ³⁵Cl isotope).
[M+2]⁺ peak at m/z 225.0371 (corresponding to the ³⁷Cl isotope), with an intensity approximately one-third of the [M]⁺ peak.[18]
This characteristic 3:1 isotopic cluster is a definitive indicator of a monochlorinated compound.
5.2. Key Fragmentation Pathways
Electron Impact (EI) or Collision-Induced Dissociation (CID) will cause the molecular ion to fragment in predictable ways.[19] Understanding these pathways provides further structural confirmation.
Figure 2: Predicted key fragmentation pathways in mass spectrometry.
Alpha-Cleavage: The bond between the carbonyl group and the indole ring can break, leading to the formation of the stable 4-methoxyindole radical cation (m/z 147).[20]
Loss of Chloromethyl Radical: Cleavage of the C-C bond adjacent to the carbonyl can result in the loss of a chloromethyl radical (˙CH₂Cl), yielding a stable acylium ion at m/z 174.
Loss of Carbon Monoxide: The resulting acylium ion (m/z 174) can subsequently lose a molecule of carbon monoxide (CO) to form a fragment at m/z 146.
Infrared (IR) Spectroscopy: Functional Group Fingerprinting
Rationale: IR spectroscopy is a rapid and reliable method for identifying the functional groups present in a molecule.[21] Each functional group absorbs infrared radiation at a characteristic frequency, providing a "fingerprint" of the molecule's chemical bonds.[22]
Expected Absorption Bands:
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
Rationale
~3300 - 3400
N-H Stretch
Indole N-H
A characteristic sharp to medium peak for the N-H bond of the indole ring.[23]
~3100 - 3000
C-H Stretch
Aromatic C-H
Absorption from the C-H bonds on the indole ring.
~2950 - 2850
C-H Stretch
Aliphatic C-H
Absorptions from the methoxy (-OCH₃) and methylene (-CH₂) groups.
~1650 - 1670
C=O Stretch
Aryl Ketone
A strong, sharp absorption band, characteristic of a carbonyl group conjugated with the indole ring.[21]
~1600, ~1470
C=C Stretch
Aromatic Ring
Peaks corresponding to the carbon-carbon double bonds within the indole ring system.
~1250
C-O Stretch
Aryl Ether
Asymmetric C-O-C stretching from the methoxy group.[24]
| ~750 - 650 | C-Cl Stretch | Alkyl Halide | Absorption corresponding to the carbon-chlorine bond. |
The presence of the strong carbonyl peak around 1660 cm⁻¹ alongside the N-H stretch around 3350 cm⁻¹ is strong evidence for the successful acylation of the indole nitrogen.
Experimental Protocols
To ensure reproducibility and data integrity, standardized analytical protocols must be followed.
7.1. Protocol: NMR Spectrum Acquisition
Sample Preparation: Accurately weigh 5-10 mg of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.
Internal Standard: Ensure the solvent contains an internal standard, typically tetramethylsilane (TMS) at 0.03% v/v, for chemical shift referencing (δ = 0.00 ppm).
Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.
¹H NMR Acquisition: Acquire the spectrum using a standard pulse program with a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse program. A larger number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of ¹³C.
Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
7.2. Protocol: Mass Spectrum Acquisition
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).
Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source (e.g., Electrospray Ionization for LC-MS or a solids probe for Electron Impact).
ESI-MS (for LC-MS): Infuse the sample solution directly or via an LC system into the ESI source operating in positive ion mode. Acquire data over a mass range of m/z 50-500.
EI-MS (for GC-MS or solids probe): Introduce the sample into the ion source and acquire the spectrum using a standard electron energy of 70 eV.
Data Analysis: Identify the molecular ion peak ([M]⁺ or [M+H]⁺) and verify the characteristic chlorine isotopic pattern. Analyze the fragmentation pattern to identify key structural fragments.
7.3. Protocol: FTIR Spectrum Acquisition
Sample Preparation (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good contact between the sample and the crystal.
Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
Data Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.
Data Processing: The final spectrum is automatically generated as a ratio of the sample scan to the background scan. Identify the key absorption bands and assign them to the corresponding functional groups.
Conclusion: A Self-Validating Structural Confirmation
The structural analysis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a clear demonstration of the power of a multi-technique analytical approach. The congruence of data from NMR, MS, and IR provides a self-validating system that leads to an unambiguous structural assignment.
NMR establishes the precise proton and carbon framework, confirming the 3-acyl substitution pattern.
MS confirms the correct molecular weight and elemental formula (C₁₁H₁₀ClNO₂) through the molecular ion and the characteristic 3:1 chlorine isotopic pattern.
IR verifies the presence of all key functional groups—the indole N-H, the aryl ketone carbonyl, the methoxy ether, and the C-Cl bond.
By integrating these distinct yet complementary datasets, researchers and drug development professionals can possess a high degree of confidence in the identity and purity of this critical pharmaceutical intermediate, ensuring a solid foundation for the subsequent synthesis of safe and effective medicines.
References
Sarex Fine Chemicals. (2025). The Role of Pharmaceutical Intermediates in Drug Manufacturing. Retrieved from [Link]
Mlunias. (n.d.). Chemical Intermediates in Pharmaceuticals: Key Role in Drug Development. Retrieved from [Link]
NMR Spectroscopy. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. Retrieved from [Link]
de Andrade, M. M., et al. (2012). 1H and 13C-NMR Data of the Simplest Plumeran Indole Alkaloids Isolated from Aspidosperma Species. Molecules. Retrieved from [Link]
Dabrowska, K., et al. (2020). Structure and Morphology of Indole Analogue Crystals. ACS Omega. Retrieved from [Link]
ProQuest. (n.d.). Infrared Spectra of Indole Compounds. Retrieved from [Link]
Dieng, S. D. (2012). Vibrational Spectroscopy of Isotopically Labeled Indoles and Electron. Montclair State University Digital Commons. Retrieved from [Link]
PubChem. (n.d.). 4-Methoxy-1H-indole. National Center for Biotechnology Information. Retrieved from [Link]
ResearchGate. (n.d.). X-ray crystal analyses of indole- and pyrrole-substituted α-trifluoromethylated amines. Retrieved from [Link]
ResearchGate. (2022). Synthesis and structural analysis of novel indole derivatives by XRD, spectroscopic and DFT studies. Retrieved from [Link]
ResearchGate. (n.d.). Comparison of calculated 13C (A) and 1H NMR (B) chemical shifts with experimentally observed shifts for 1. Retrieved from [Link]
ResearchGate. (n.d.). X-ray crystal structure of 4a. Retrieved from [Link]
Al-Abdullah, E. S., et al. (2022). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo[4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules. Retrieved from [Link]
Morales-Ríos, M. S., Espiñeira, J., & Joseph-Nathan, P. (1987). 13C NMR spectroscopy of indole derivatives. Semantic Scholar. Retrieved from [Link]
Premnath, D., et al. (2021). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. PMC. Retrieved from [Link]
J-Stage. (n.d.). Infrared Spectra of Some Indole and Pyrrole Compounds. Retrieved from [Link]
Callis, P. R. (2014). A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition. PMC. Retrieved from [Link]
Murashima, T., et al. (2000). Synthesis and X-ray structure of stable 2H-isoindoles. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]
ResearchGate. (n.d.). Structural characterization of indole-3-ethanol. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]
Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES. Retrieved from [Link]
NIST. (n.d.). 1H-Indole, 4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]
NIST. (n.d.). Indole. NIST Chemistry WebBook. Retrieved from [Link]
PubChem. (n.d.). 2-(4-methoxyphenyl)-1H-indole. National Center for Biotechnology Information. Retrieved from [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
Mestrelab Research. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]
MDPI. (2024). Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]
Chad's Prep. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. YouTube. Retrieved from [Link]
Chemistry with Dr. S. (2023). Fragmentation of Alkyl halide & Ether| Mass spectroscopy. YouTube. Retrieved from [Link]
Prasain, J. (2011). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]
University of Liverpool. (n.d.). Friedel–Crafts acylation reactions using metal triflates in ionic liquid. Retrieved from [Link]
Scalable Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone: A Technical Guide
Executive Summary This technical guide details the synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 103986-05-6), a pivotal intermediate in the manufacturing of HIV-1 attachment inhibitors, most notably Fo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details the synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 103986-05-6), a pivotal intermediate in the manufacturing of HIV-1 attachment inhibitors, most notably Fostemsavir (BMS-663068) .
The 4-methoxy substitution on the indole core presents specific synthetic challenges compared to unsubstituted indoles. While the methoxy group activates the ring electronically (
effect), it simultaneously imposes steric hindrance at the C3 reaction site (peri-interaction). This guide prioritizes a Friedel-Crafts acylation strategy that balances reactivity with regioselectivity, grounded in scalable industrial protocols.
Retrosynthetic Analysis
The most robust route disconnects the C3-acyl bond, tracing back to 4-methoxyindole. Due to the high cost and variable quality of commercial 4-methoxyindole, this guide includes the upstream synthesis via the Leimgruber-Batcho method, which is superior to the Fischer Indole synthesis for electron-rich, acid-sensitive substrates.
Visualization: Retrosynthetic Tree
Figure 1: Retrosynthetic disconnection showing the Leimgruber-Batcho sequence followed by C3-selective acylation.
Phase 1: Synthesis of 4-Methoxyindole (Precursor)
Rationale: The Leimgruber-Batcho synthesis is selected over the Fischer method to avoid harsh acidic conditions that can polymerize electron-rich methoxyindoles.
This is the critical step. The reaction utilizes Chloroacetyl Chloride with an Aluminum Chloride (
) catalyst.
Mechanistic Pathway
The reaction proceeds via an Electrophilic Aromatic Substitution (
).[2][3][4] The 4-methoxy group activates the ring, but the catalyst must be managed to prevent demethylation.
Figure 2: Mechanism of C3-selective Friedel-Crafts acylation.
Experimental Protocol
Safety Note: Chloroacetyl chloride is a potent lachrymator and corrosive.
reacts violently with water. All glassware must be oven-dried.
Reagents:
4-Methoxyindole: 10.0 g (68.0 mmol)
Chloroacetyl chloride: 6.5 mL (81.6 mmol, 1.2 eq)
Aluminum Chloride (
): 13.6 g (102 mmol, 1.5 eq)
Dichloromethane (DCM): 150 mL (Anhydrous)
Step-by-Step Methodology:
Catalyst Complexation:
In a 500 mL 3-neck flask under Nitrogen (
), suspend in 50 mL DCM.
Cool to
.
Add Chloroacetyl chloride dropwise. The suspension will solubilize slightly as the acylium complex forms. Stir for 15 mins.
Addition of Substrate:
Dissolve 4-Methoxyindole in 100 mL DCM.
Crucial: Add the indole solution to the acylating mixture dropwise over 30 minutes at
.
Why? Adding indole to the Lewis acid (inverse addition) prevents high local concentrations of indole, reducing dimerization side-reactions.
Reaction Phase:
Allow the mixture to warm to Room Temperature (RT).
Stir for 2–3 hours. Monitor by TLC (50% EtOAc/Hexane) or HPLC. The product usually precipitates as an aluminum complex.
Quenching (The Danger Zone):
Cool back to
.
Pour the reaction mixture slowly into a beaker containing Ice/HCl (1N) .
Note: Do not use basic quench (NaOH) initially, as this can hydrolyze the alkyl chloride to an alcohol (2-hydroxy-1-(4-methoxy-1H-indol-3-yl)ethanone).
Isolation:
The product often precipitates as a solid in the biphasic mixture. Filter the solid.
If no precipitate: Separate organic layer, wash with water, brine, dry over
favors the thermodynamic C3 product. If N-acylated product is observed, heating the reaction mixture generally induces rearrangement to the C3 position.
Demethylation
Issue: Strong Lewis acids can cleave aryl methyl ethers (like
, but sometimes at high heat).
Control: Keep reaction temperature
. If demethylation occurs (formation of 4-hydroxy analog), switch to a milder Lewis acid like or .
Hydrolysis
Issue: The
-chloro ketone moiety is susceptible to nucleophilic attack by hydroxide.
Control: Ensure the quench pH remains acidic (< pH 4). Avoid prolonged exposure to aqueous media.
References
Meanwell, N. A., et al. (2018). Inhibitors of HIV-1 Attachment: The Discovery of Fostemsavir. Journal of Medicinal Chemistry.
Leimgruber, W., & Batcho, A. D. (1971).[5] The synthesis of indoles from o-nitrotoluenes. Organic Syntheses.
Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Reference for Friedel-Crafts Acylation mechanisms).
Wang, T., et al. (2014). Process Development of HIV Attachment Inhibitor BMS-663068. Organic Process Research & Development.
BMS Patent. (2013). Indole Derivatives as HIV Attachment Inhibitors. US Patent 8,367,839.
An In-depth Technical Guide to the Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone: A Key Pharmaceutical Intermediate
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a crucial intermediate in the synthesis of a variety of pharmacologically active compounds.[1][...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a crucial intermediate in the synthesis of a variety of pharmacologically active compounds.[1][2][3] Its structural motif, featuring a reactive chloroacetyl group at the C3 position of the 4-methoxyindole core, serves as a versatile scaffold for the development of novel therapeutics. This guide provides a comprehensive overview of the synthesis of this key intermediate, with a focus on the underlying chemical principles, detailed experimental protocols, and critical process considerations. The indole scaffold itself is a prominent feature in many natural products and synthetic drugs, and its derivatives have garnered significant attention for their potential biological activities.[4]
The primary synthetic route to 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone involves the Friedel-Crafts acylation of 4-methoxyindole. This powerful reaction allows for the direct introduction of the chloroacetyl group onto the electron-rich indole nucleus.[5] Understanding the nuances of this reaction, from the choice of starting materials to the optimization of reaction conditions, is paramount for achieving high yields and purity of the target compound.
The Core Starting Material: 4-Methoxyindole
The journey to synthesizing 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone begins with its precursor, 4-methoxyindole. The availability and purity of this starting material directly impact the efficiency and outcome of the subsequent acylation reaction.
Properties and Handling of 4-Methoxyindole
4-Methoxyindole is typically an off-white to light brown crystalline powder.[6] It is soluble in organic solvents like ethanol.[7] For storage, it is recommended to keep it at 4°C and protected from light to prevent degradation.[6]
While commercially available, understanding the synthesis of 4-methoxyindole provides deeper insight into its potential impurities and quality. A common synthetic route starts from 1-methoxy-2-methyl-3-nitrobenzene.[8] The process involves the formation of an enamine intermediate followed by a reductive cyclization to yield the indole ring.[8] Purification is typically achieved through silica gel chromatography.[8]
The Key Transformation: Friedel-Crafts Acylation
The introduction of the chloroacetyl group at the C3 position of 4-methoxyindole is achieved through a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution is a cornerstone of organic synthesis.[5][9]
Reaction Mechanism
The reaction proceeds through the formation of a highly electrophilic acylium ion from chloroacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[5][10] The electron-rich indole ring then attacks the acylium ion, preferentially at the C3 position due to the directing effect of the indole nitrogen.[11] Subsequent loss of a proton restores the aromaticity of the indole ring, yielding the desired product.[9]
The methoxy group at the C4 position is an electron-donating group, which further activates the indole ring towards electrophilic substitution.[9]
Caption: Friedel-Crafts Acylation Workflow.
Critical Parameters for Successful Acylation
Several factors must be carefully controlled to ensure a successful and high-yielding Friedel-Crafts acylation:
Anhydrous Conditions: Lewis acids like aluminum chloride are extremely sensitive to moisture. The reaction must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent deactivation of the catalyst and unwanted side reactions.[12]
Temperature Control: The reaction is typically initiated at a low temperature (e.g., 0 °C) to control the exothermic reaction and minimize the formation of byproducts. The reaction mixture is then allowed to warm to room temperature.[12]
Stoichiometry of Reagents: The molar ratio of the indole substrate, acylating agent, and Lewis acid catalyst needs to be optimized. Often, a slight excess of the acylating agent and the Lewis acid is used.
Choice of Solvent: A non-polar, aprotic solvent that can dissolve the reactants and does not react with the Lewis acid is required. Dichloromethane is a common choice.[12][13]
Experimental Protocol
The following is a representative, detailed protocol for the synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone.
Materials and Reagents
4-Methoxyindole
Chloroacetyl chloride
Aluminum chloride (anhydrous)
Dichloromethane (anhydrous)
Hydrochloric acid (aqueous solution)
Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)
Anhydrous magnesium sulfate or sodium sulfate
Silica gel for column chromatography
Ethyl acetate and hexane (for chromatography)
Step-by-Step Procedure
Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), suspend anhydrous aluminum chloride in anhydrous dichloromethane.[12]
Cooling: Cool the suspension to 0 °C in an ice bath.[12]
Addition of Chloroacetyl Chloride: Slowly add chloroacetyl chloride to the cooled suspension while stirring.
Addition of 4-Methoxyindole: In a separate flask, dissolve 4-methoxyindole in anhydrous dichloromethane. Add this solution dropwise to the reaction mixture, maintaining the temperature at 0 °C.[12]
Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[12][14]
Quenching: Once the reaction is complete, carefully quench the reaction by pouring it into a mixture of crushed ice and dilute hydrochloric acid.[9] This will decompose the aluminum chloride complex.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.[15]
Washing: Combine the organic layers and wash successively with water, saturated aqueous sodium bicarbonate solution, and brine.[12]
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[8][15]
Purification: The crude product is then purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane as the eluent, to afford the pure 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone.[8][16]
Caption: Experimental Synthesis Workflow.
Characterization of the Final Product
The identity and purity of the synthesized 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone must be confirmed through various analytical techniques.
¹H NMR (Proton Nuclear Magnetic Resonance): This technique will provide information about the different types of protons and their connectivity in the molecule. The spectrum should show characteristic peaks for the aromatic protons of the indole ring, the methoxy group protons, the methylene protons of the chloroacetyl group, and the N-H proton of the indole.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This will confirm the carbon framework of the molecule, showing distinct signals for each unique carbon atom.
IR (Infrared) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretch of the indole, C=O (ketone) stretch of the chloroacetyl group, and C-O stretch of the methoxy group.
Mass Spectrometry (MS): This will determine the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming its structure.
Applications in Drug Development
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a valuable building block for synthesizing a wide range of biologically active molecules.[6] The chloroacetyl group is a reactive handle that can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups and the construction of more complex molecular architectures. This has led to its use in the preparation of compounds with potential applications as:
The related compound, (3-chloroacetyl)-indole, has been identified as a specific AKT inhibitor with potential applications in colon cancer therapy, highlighting the pharmacological importance of the chloroacetyl-indole scaffold.[18]
Conclusion
The synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone via the Friedel-Crafts acylation of 4-methoxyindole is a robust and well-established method. Success in this synthesis hinges on careful control of reaction conditions, particularly the exclusion of moisture and appropriate temperature management. The resulting product is a versatile intermediate that provides a gateway to a multitude of complex molecules with significant potential in medicinal chemistry and drug discovery. This guide serves as a foundational resource for researchers and scientists working in these fields, providing both the theoretical underpinnings and practical guidance necessary for the successful synthesis and application of this important chemical entity.
PMC. Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. [Link]
YouTube. Friedel Crafts Acylation Experiment Part 1, Prelab. [Link]
Organic Syntheses. Submitted by Tiantong Lou, E-Ting Liao, Ashraf Wilsily, and Eric Fillion. [Link]
SCIRP. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. [Link]
Google Patents. CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone.
Technical Monograph: Research Applications of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Executive Summary: The Privileged Electrophile In the landscape of heterocyclic chemistry, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone represents a "privileged scaffold"—a molecular framework capable of providing ligand...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Privileged Electrophile
In the landscape of heterocyclic chemistry, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone represents a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. This molecule combines the electron-rich, biologically ubiquitous indole core with a highly reactive
-chloroketone "warhead."
Its primary value in modern drug discovery lies in its dual functionality:
The 4-Methoxyindole Core: A critical pharmacophore in HIV-1 attachment inhibitors (precursors to the BMS-378806/Fostemsavir lineage), where the 4-methoxy substituent dictates binding conformation in the gp120 pocket.
The
-Chloroketone Tail: A versatile electrophile that facilitates rapid diversification via displacement or Hantzsch cyclization, enabling the synthesis of thiazole-fused hybrids and piperazine-linked antivirals.
This guide provides a rigorous technical analysis of its chemical reactivity, specific applications in antiviral research, and validated protocols for its synthesis and derivatization.
Chemical Architecture & Reactivity Profile
To utilize this molecule effectively, researchers must understand the electronic "push-pull" dynamics between the indole ring and the acyl side chain.
Electronic Effects of the 4-Methoxy Group
Unlike the unsubstituted indole, the 4-methoxy group exerts a profound electronic and steric influence:
Electronic Donation: Through resonance (+M effect), the methoxy group increases electron density at the C3 position, making the initial Friedel-Crafts acylation highly regioselective.
Conformational Locking: In biological settings (e.g., HIV-1 gp120 binding), the 4-methoxy group creates a steric clash that forces the attached ligands into a specific bioactive conformation, often distinct from 5- or 6-substituted analogs.
The
-Chloroketone Warhead
The chloroacetyl moiety (
) serves as the reactive handle. It is susceptible to two primary reaction pathways:
Nucleophilic Substitution (
): The carbon bearing the chlorine is highly electrophilic. It reacts rapidly with amines, thiols, and alkoxides.
Heterocyclization: Condensation with binucleophiles (e.g., thiourea, thioamides) yields 1,3-thiazoles fused to the indole core.
Figure 1: Reactivity map highlighting the three critical functional regions of the molecule.
The most significant application of 4-methoxyindole derivatives lies in the research lineage of HIV-1 attachment inhibitors .
The BMS-378806 Connection
Research by Bristol-Myers Squibb (BMS) identified that small molecule inhibitors could block the interaction between the viral envelope protein gp120 and the host CD4 receptor.
The Discovery: Early screening identified indole-3-glyoxylamides and indole-3-acetyl derivatives as potent inhibitors.
The SAR Breakthrough: Structure-Activity Relationship (SAR) studies revealed that substitution at the indole 4-position was critical. Specifically, a 4-methoxy group significantly improved potency compared to unsubstituted or 5-substituted analogs.
Mechanism: The title compound serves as the scaffold for attaching a piperazine moiety (via the
-chloro group). The resulting molecule mimics the pharmacophore of BMS-378806 (an azaindole) and Temsavir, binding to a hydrophobic pocket within gp120 and locking the viral spike in a "closed" state, preventing viral entry.
Pathway: From Scaffold to Inhibitor
The synthesis of these inhibitors typically follows a modular approach:
Acylation: 4-Methoxyindole
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone.
Coupling: Displacement of the chloride by a benzoyl-piperazine derivative.
Optimization: Further modification leads to clinical candidates like Fostemsavir (the phosphonooxymethyl prodrug of Temsavir).
Synthetic Utility: The Hantzsch Thiazole Synthesis[2][3][4]
Beyond HIV research, this molecule is a standard precursor for synthesizing Indolyl-Thiazoles via the Hantzsch reaction. These hybrids are extensively studied for antimicrobial and anticancer properties (tubulin polymerization inhibition).
The Reaction Logic
The Hantzsch synthesis involves the condensation of the
-haloketone with a thioamide or thiourea.
Step 1:
attack of the sulfur atom on the -carbon.
Step 2: Intramolecular attack of the nitrogen on the carbonyl carbon.[1]
Step 3: Dehydration to aromatize the thiazole ring.
Figure 2: Synthetic workflow for converting the indole core into a bioactive thiazole hybrid.
Experimental Protocols
The following protocols are designed for reproducibility and high yield.
Protocol A: Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Note: Indoles are highly reactive at C3; harsh Lewis acids like
are often unnecessary and can cause polymerization.
Reagents:
4-Methoxyindole (1.0 eq)
Chloroacetyl chloride (1.2 eq)
Pyridine (1.5 eq) or 2,6-Lutidine
Dichloromethane (DCM) or 1,2-Dichloroethane (anhydrous)
Procedure:
Setup: Flame-dry a round-bottom flask and purge with Nitrogen (
). Dissolve 4-methoxyindole in anhydrous DCM ().
Addition: Cool the solution to
. Add Pyridine dropwise.
Acylation: Add Chloroacetyl chloride dropwise over 15 minutes. The solution will likely darken.
Reaction: Allow to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).
Workup: Quench with ice-cold water. Wash the organic layer with
(to remove pyridine), then saturated , then Brine.
Purification: Dry over
and concentrate. Recrystallize from Ethanol or purify via flash column chromatography.
Validation:
NMR: Look for the singlet at () and the methoxy singlet at .
Protocol B: Hantzsch Cyclization to Thiazole Derivative
Reagents:
Title Compound (from Protocol A) (1.0 eq)
Thiourea (1.2 eq)
Ethanol (absolute)
Procedure:
Dissolution: Dissolve the
-chloroketone in absolute Ethanol ().
Addition: Add Thiourea in one portion.
Reflux: Heat the mixture to reflux (
) for 2–6 hours.
Precipitation: Upon cooling, the hydrobromide/hydrochloride salt of the product often precipitates.
Bristol-Myers Squibb. (2009). Inhibitors of HIV-1 attachment.[2][3][4][5] Part 2: An initial survey of indole substitution patterns. Bioorganic & Medicinal Chemistry Letters.
Meanwell, N. A., et al. (2018). HIV-1 Attachment Inhibitors: A New Class of Antiretroviral Agents. Journal of Medicinal Chemistry.[6]
Hantzsch, A. (1887). Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und Chloraceton.[1] Berichte der deutschen chemischen Gesellschaft.[7] (Foundational Chemistry Reference).
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone: Mechanism of Reactivity & Synthetic Utility
This guide provides an in-depth technical analysis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone , a critical intermediate in the synthesis of indole-based pharmaceuticals. It focuses on the mechanistic underpinnings o...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone , a critical intermediate in the synthesis of indole-based pharmaceuticals. It focuses on the mechanistic underpinnings of its reactivity, specific experimental protocols, and the electronic influence of the 4-methoxy substituent.
Executive Summary
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 858752-72-4) serves as a high-value electrophilic building block in medicinal chemistry.[1][2] It combines the electron-rich nature of the indole core with the high reactivity of an
-haloketone tail.
Its primary utility lies in the
-methylene carbon , which acts as a "soft" electrophile for substitution, enabling the rapid construction of tryptamine analogs, -amino alcohols, and kinase inhibitors. The presence of the 4-methoxy group is not merely structural; it profoundly alters the electronic landscape of the indole ring, enhancing nucleophilicity at the C3 position during synthesis while introducing steric constraints that influence downstream stereoselectivity.
Molecular Architecture & Electronic Properties
The 4-Methoxy "Peri" Effect
The 4-methoxy substituent distinguishes this molecule from generic indole intermediates.
Electronic Activation: The methoxy group is a strong
-donor (+M effect). It significantly increases electron density at C3, C5, and C7. This makes the initial Friedel-Crafts acylation at C3 highly favorable but also renders the indole core susceptible to oxidative degradation if not handled under inert atmosphere.
Steric Constraint (The Peri-Effect): The oxygen atom of the 4-methoxy group is physically close to the C3-carbonyl substituent. This steric repulsion can force the carbonyl group out of coplanarity with the indole ring, slightly diminishing
-conjugation. This "twist" increases the reactivity of the carbonyl carbon toward nucleophiles (e.g., hydride reducing agents) by relieving conjugation-induced stability.
The
-Chloroketone Warhead
The side chain contains two electrophilic sites:
The Carbonyl Carbon (C=O): Hard electrophile.
The
-Methylene Carbon (CH-Cl): Soft electrophile.
Under neutral or slightly basic conditions, the
-methylene carbon is the dominant reactive site for amines and thiols (), whereas the carbonyl is typically engaged only after the halogen is displaced or during specific reduction protocols.
Synthesis: Friedel-Crafts Acylation
The most robust route to this intermediate is the direct acylation of 4-methoxyindole.
Mechanism of Formation
The reaction proceeds via an electrophilic aromatic substitution (
). The 4-methoxy group directs the incoming acylium ion to the C3 position.
Figure 1: Friedel-Crafts acylation pathway. The 4-methoxy group stabilizes the cationic sigma complex, accelerating the reaction relative to unsubstituted indole.
Core Reactivity Mechanisms
Pathway A: Nucleophilic Substitution (
)
This is the primary derivatization pathway. The reaction with secondary amines (e.g., piperazine, morpholine) or primary amines (e.g., isopropylamine) yields
-amino ketones.
Mechanism: The amine lone pair attacks the
-carbon, displacing the chloride ion.
Critical Control Point: To prevent bis-alkylation (when using primary amines), a large excess of the amine is required, or the reaction must be performed at low temperatures.
Side Reaction: The indole nitrogen (N1) is also nucleophilic. However, the electron-withdrawing nature of the C3-carbonyl group deactivates N1, ensuring high regioselectivity for the
-carbon.
Pathway B: Carbonyl Reduction
Reduction of the ketone yields the corresponding alcohol (halohydrin or amino-alcohol).
Reagents: Sodium Borohydride (
) is standard.
Stereochemistry: The reduction creates a chiral center. Due to the 4-methoxy steric bulk, hydride attack may be stereoselective, though racemic mixtures are typical without chiral catalysts.
Visualizing the Reactivity Landscape
Figure 2: Divergent reactivity pathways. Pathway A is the most common route for synthesizing CNS-active tryptamine analogs.
Experimental Protocols
Protocol 1: Synthesis of
-Amino Ketone Derivative
Target: Substitution of Chloride with Isopropylamine (Pindolol analog precursor).
Preparation: Dissolve 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (1.0 eq) in anhydrous THF or DMF.
Base Addition: Add Diisopropylethylamine (DIPEA) (1.2 eq) to scavenge the HCl generated.
Note: Inorganic bases like
can be used but may be less soluble in THF, slowing the reaction.
Nucleophile Addition: Add Isopropylamine (3.0 eq) dropwise at 0°C.
Expert Insight: The excess amine prevents the product (a secondary amine) from reacting with another molecule of starting material (dimerization).
Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (System: DCM/MeOH 95:5).
Workup: Dilute with EtOAc, wash with water (x3) to remove excess amine and salts. Dry over
.
Purification: Recrystallize from Ethanol/Hexane.
Protocol 2: Reduction to Amino-Alcohol
Target: Conversion of the ketone to the secondary alcohol.
Solvent System: Dissolve the
-amino ketone (from Protocol 1) in Methanol.
Reduction: Add
(2.0 eq) portion-wise at 0°C.
Caution: Hydrogen gas evolution.
Quench: After 2 hours, quench with saturated
solution.
Extraction: Extract with DCM. The product is often an oil that solidifies upon standing.
Safety & Stability (E-E-A-T)
Lachrymator Warning
Like most
-haloketones (e.g., phenacyl chloride), 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a potent lachrymator and skin irritant.
Handling: All weighing and transfers must occur inside a functioning fume hood.
PPE: Double nitrile gloves and chemical safety goggles are mandatory.
Decontamination: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate to nucleophilically deactivate the alkyl chloride.
Stability[3]
Light Sensitivity: Indoles are electron-rich and prone to photo-oxidation. Store the compound in amber vials.
Hydrolysis: The C-Cl bond is relatively stable to moisture, but the compound should be stored under desiccant to prevent slow hydrolysis to the
-hydroxy ketone.
References
Katritzky, A. R., et al. (1989).[3] 2-Chloro-3H-indol-3-one and Its Reactions with Nucleophiles. Journal of Heterocyclic Chemistry.[3] Link
TargetMol. (2024). 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Product Data. TargetMol Chemicals. Link
ChemicalBook. (2024).[4] Synthesis of 2-Chloro-1-(1-methyl-1H-indol-3-yl)-ethanone and derivatives.[4] ChemicalBook.[4] Link
Sigma-Aldrich. (2024). Safety Data Sheet: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. Merck KGaA. Link
CymitQuimica. (2024). Chemical Properties of Indole Chloromethyl Ketones. CymitQuimica.[5][6] Link
Sourcing and Validating 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
A Strategic Guide for Medicinal Chemistry & Drug Discovery Part 1: Strategic Importance & Structural Logic In the landscape of indole-based therapeutics, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (also known as 3-(2-c...
Author: BenchChem Technical Support Team. Date: February 2026
A Strategic Guide for Medicinal Chemistry & Drug Discovery
Part 1: Strategic Importance & Structural Logic
In the landscape of indole-based therapeutics, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (also known as 3-(2-chloroacetyl)-4-methoxyindole) represents a high-value, "privileged" scaffold. Unlike the ubiquitous 5-methoxy analogs (related to melatonin/serotonin), the 4-methoxy substitution pattern induces unique steric and electronic properties:
Steric Occlusion: The methoxy group at position 4 creates a "steric buttress" near the C3-acylation site. This influences the binding conformation of downstream tryptamines or beta-carbolines, often improving selectivity for specific GPCRs (e.g., 5-HT2A vs. 5-HT2C) or kinase pockets.
Metabolic Stability: The 4-position is a common site for metabolic oxidation in unsubstituted indoles. Blocking this with a methoxy group can enhance the metabolic half-life of the final drug candidate.
Synthetic Versatility: The
-chloroketone moiety is a potent electrophile. It serves as a "linchpin" for heterocyclization (forming thiazoles, imidazoles) or simple nucleophilic displacement to generate tryptamine precursors.
Part 2: The Commercial Sourcing Landscape
Procuring this specific isomer (4-methoxy) is significantly more challenging than sourcing the 5-methoxy or unsubstituted analogs due to the higher cost of the 4-methoxyindole starting material.
These vendors typically hold stock or have validated synthesis routes for rapid delivery.
Supplier
Catalog / SKU
Purity Guarantee
Typical Pack Size
Strategic Use Case
Sigma-Aldrich (Merck)
CDS023478 / 858752-72-4
97%
100mg - 1g
Reference Standard. Use for analytical validation and GLP studies. High cost, highest reliability.
TargetMol
T13942
95%
1g - 5g
HTS Screening. Good balance of cost/quality for biological assays.
Enamine
Inquire (Real Database)
95%
1g - 100g
Scale-Up. Best for purchasing building blocks for library synthesis.
Combi-Blocks
Check Inventory
95%
1g - 25g
Synthetic Intermediate. Often the most cost-effective for medicinal chemistry campaigns.
Tier 2: Custom Synthesis & Aggregators
If Tier 1 suppliers are out of stock, use these aggregators to find spot-market availability.
eMolecules / MolPort: Aggregates inventory from smaller synthetic boutiques.
WuXi AppTec / Pharmaron: Recommended for multi-kilogram custom synthesis if the project advances to lead optimization.
Part 3: Quality Assurance (The Self-Validating System)
Do not trust the label blindly. The 4-methoxy isomer is prone to regio-isomeric contamination (e.g., 6-methoxy impurities) if the starting material was impure. Use this Self-Validating QC Protocol upon receipt.
1. The "Fingerprint" Verification (1H NMR)
The specific substitution pattern of the 4-methoxy group creates a diagnostic splitting pattern in the aromatic region that distinguishes it from 5-, 6-, or 7-methoxy isomers.
Solvent: DMSO-d6 or CDCl3
Key Diagnostic Signals:
4.6 - 4.8 ppm (Singlet, 2H): The chloromethyl protons (). If this is a doublet or multiplet, you have contamination.
3.8 - 4.0 ppm (Singlet, 3H): The 4-methoxy group ().
Aromatic Region (
6.5 - 7.5 ppm):
You should observe a Doublet-Triplet-Doublet pattern for protons H-5, H-6, and H-7.
Contrast: A 5-methoxy indole would show a split pattern with a singlet (H-4) and a doublet (H-6), which is distinct from the consecutive D-T-D system of the 4-substituted ring.
> 11.0 ppm (Broad Singlet): Indole N-H.
2. Isotopic Validation (LC-MS)
Chlorine has a natural abundance ratio of roughly 3:1 (
).
Mass Spec Criteria: Look for the parent ion
at 224.0 and the isotope peak at 226.0 .
Validation: The intensity of the 226 peak must be approximately 33% of the 224 peak. If this ratio is skewed, the chlorination is incomplete or you have a non-halogenated impurity.
QC Decision Workflow (Graphviz)
Figure 1: Decision tree for validating incoming batches of 3-chloroacetyl-4-methoxyindole.
Part 4: Contingency Synthesis (In-House Protocol)
If commercial stock is unavailable or degraded, the synthesis is robust but requires strict temperature control to avoid bis-acylation or polymerization.
Purification: Recrystallize from Ethanol or perform flash chromatography (Gradient: 0-40% EtOAc in Hexanes).
Synthetic Pathway Visualization
Figure 2: Synthetic workflow for the Friedel-Crafts acylation of 4-methoxyindole.
Part 5: Safety & Handling (HSE)
Lachrymator:
-haloketones are potent tear gas agents. Always handle in a functioning fume hood.
Alkylating Agent: This compound is a direct-acting alkylator. Double-glove (Nitrile) and avoid all skin contact.
Storage: Store at 2-8°C under inert gas. The chlorine atom is labile; moisture can hydrolyze it to the alcohol over time.
References
Sigma-Aldrich. Product Specification: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS 858752-72-4).[4] Retrieved from .
TargetMol. Compound Library Data: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone.[4][5] Retrieved from .
PubChem. Compound Summary: 3-(2-Chloroacetyl)-4-methoxyindole. National Library of Medicine. Retrieved from .
Ottoni, O., et al. (2006).Acylation of Indoles with Acyl Chlorides. Organic Letters. (Contextual reference for Friedel-Crafts protocols on electron-rich indoles).
ChemicalBook. Supplier Aggregation for CAS 858752-72-4. Retrieved from .
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Safety & Operational Guide
Target Audience: Medicinal Chemists, Process Safety Engineers, and Lab Managers
Executive Summary
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: Variable/Analogous) is a potent electrophilic intermediate commonly employed in the synthesis of indole-based antiviral agents (e.g., HIV attachment inhibitors) and kinase inhibitors. Structurally, it combines an electron-rich indole core with a highly reactive
-chloroketone motif.
Critical Hazard Alert: This compound acts as a powerful alkylating agent and a severe lachrymator . It poses significant risks of irreversible eye damage, skin sensitization, and respiratory distress. This guide moves beyond standard SDS boilerplate to provide a read-across safety protocol based on the high-hazard profile of 3-chloroacetyl indoles.
Part 1: Chemical Identity & Structural Hazards
Structural Analysis & Reactivity Profile
The molecule features two distinct reactive centers that dictate its handling requirements:
The
-Chloroketone Tail: A primary alkyl halide adjacent to a carbonyl. This is a "soft" electrophile highly susceptible to attack by biological nucleophiles (DNA bases, cysteine residues in proteins).
The Indole Core: Electron-rich and prone to oxidative degradation if exposed to light or air for prolonged periods.
Property
Description
Operational Implication
Chemical Class
-Haloketone / Indole derivative
High Potency Alkylator
Physical State
Solid (often fluffy/crystalline)
Risk of airborne dust generation (inhalation hazard).[1]
Solubility
DMSO, DMF, DCM, Ethyl Acetate
Poor water solubility; difficult to flush from tissues with water alone.
Reactivity
Electrophilic
Reacts violently with strong bases, amines, and thiols.
The "Lachrymator" Factor
While specific toxicological data for this exact methoxy-derivative may be sparse, it is structurally analogous to 2-Chloroacetophenone (CN Gas) . Researchers must assume it possesses similar lachrymatory properties:
Mechanism: Alkylation of TRPA1 ion channels in sensory nerve endings.
Threshold: Irritation can occur at concentrations < 0.1 ppm.
Warning Sign: Profuse tearing and burning sensation in the nasopharynx.
Part 2: Engineering Controls & PPE (Defense in Depth)
Standard laboratory PPE is insufficient for handling multi-gram quantities of this compound. A "Defense in Depth" strategy is required.[2]
Graphviz Visualization: Safety Hierarchy
The following diagram illustrates the mandatory barrier layers for handling
-haloketones.
Caption: Hierarchy of controls for handling alkylating agents. Engineering controls are the primary defense against lachrymatory exposure.
PPE Specifications[1][2]
Hand Protection: Standard nitrile gloves are permeable to chlorinated solvents and small alkyl halides over time.
Protocol: Use Silver Shield (Laminate) or Double Nitrile (minimum 8 mil total thickness) . Change outer gloves immediately upon splash contact.
Eye Protection: Safety glasses are inadequate due to the vapor/sublimation risk. Unvented chemical goggles are mandatory.
Respiratory: If weighing outside a glovebox, use a full-face respirator with Organic Vapor/Acid Gas (OV/AG) + P100 cartridges.
Part 3: Operational Protocols
Weighing and Transfer
The most critical moment for exposure is the transfer of the solid.
Static Control: Indole derivatives are often electrostatic. Use an anti-static gun on the spatula and weighing boat to prevent "flying" powder.
Solubilization: Dissolve the solid in the reaction solvent (e.g., DCM or THF) inside the stock bottle or immediately after weighing to minimize the duration of the solid state.
Closed Transfer: Use cannulation techniques for transferring solutions rather than pouring.
Reaction Monitoring & Quenching
Do not dispose of reaction mixtures directly into organic waste drums. Unreacted
-haloketone can off-gas in the waste container, creating a "tear gas" hazard for waste handlers.
The "Seek and Destroy" Quench Protocol
This protocol uses a "soft" nucleophile to chemically neutralize the alkylating agent before disposal.
Quench Solution: 10% aqueous Sodium Thiosulfate (
) or dilute Ammonium Hydroxide.
Mechanism: Thiosulfate attacks the
-carbon, displacing the chloride and forming a non-volatile, water-soluble salt.
Caption: Chemical neutralization workflow. Thiosulfate converts the toxic alkylator into a benign salt.
Storage
Temperature: Store at -20°C.
Atmosphere: Argon or Nitrogen (Indoles are sensitive to autoxidation).
Container: Amber glass with a Teflon-lined cap. Seal with Parafilm to prevent vapor leakage.
Validation: If a "peppery" smell or burning sensation persists, the compound has not been removed. Continue washing.
Eye Contact:
Flush for minimum 30 minutes .
Do NOT use neutralization agents in the eye.
Seek immediate ophthalmological care.
Spill Cleanup
Do not attempt to sweep up dust.
Isolate: Evacuate the lab. Allow dust to settle (30 mins).
PPE Upgrade: Don full-face respirator and Tyvek suit.
Neutralize: Cover the spill with vermiculite soaked in 10% sodium thiosulfate/sodium bicarbonate .
Wait: Allow 20 minutes for chemical deactivation.
Collect: Scoop into a hazardous waste pail labeled "Deactivated Haloketone Debris."
References
National Institutes of Health (NIH) - PubChem. Compound Summary: 2-Chloro-1-(1H-indol-3-yl)ethanone (Analogous Structure). Available at: [Link]
American Chemical Society (ACS).Continuous Flow Synthesis of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. J. Org.[3] Chem. 2014, 79, 3, 1356–1362. (Validates synthesis and handling context). Available at: [Link]
National Research Council (US).Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011.
Application Note: Synthesis of Bioactive Heterocycles from 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
This Application Note is designed for medicinal chemists and drug development professionals. It details the synthetic utility of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone , a privileged intermediate for accessing bioa...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for medicinal chemists and drug development professionals. It details the synthetic utility of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone , a privileged intermediate for accessing bioactive heterocycles targeting tubulin polymerization and kinase pathways.[1][2]
[1][2][3]
Executive Summary
The indole scaffold is ubiquitous in pharmacopoeia, but the 4-methoxyindole substructure represents a specific, high-value pharmacophore. It structurally mimics the B-ring of Combretastatin A-4 , a potent tubulin polymerization inhibitor.
The precursor 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (1) serves as a versatile bis-electrophile.[1][2][3] Its
-chloroacetyl moiety allows for rapid cyclization into thiazoles, imidazoles, and fused heterocyclic systems. This guide provides validated protocols for transforming (1) into two classes of bioactive candidates:
2-Aminothiazoles (via Hantzsch synthesis) – Known for antimicrobial and anticancer activity.[1][2][3]
Imidazo[1,2-a]pyridines (via condensation with 2-aminopyridine) – A scaffold associated with GABA receptor modulation and kinase inhibition.[2][3]
Chemical Profile & Reactivity Analysis
Property
Specification
Compound Name
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
CAS Number
858752-72-4
Molecular Weight
223.66 g/mol
Appearance
Pale yellow to tan solid
Solubility
Soluble in DMSO, DMF, THF; Sparingly soluble in EtOH (cold)
Reactivity Class
-Haloketone (Bis-electrophile)
Stability Warning
Lachrymator; prone to hydrolysis in basic aqueous media.[1][2][3][4][5] Store at 2-8°C under inert atmosphere.
Mechanistic Insight
The 4-methoxy group (C4-OMe) is an electron-donating group (EDG).[1][2][3] While it increases the electron density of the indole ring, its position at C4 exerts steric pressure on the C3-acylation site. However, once the chloroacetyl group is installed, the C4-OMe group stabilizes the resulting cation during electrophilic aromatic substitution but generally has a minor electronic effect on the distal chloromethyl carbon.
The primary reactivity is driven by the
-carbon (C2') , which is highly susceptible to attack by nucleophiles (sulfur or nitrogen), followed by cyclodehydration at the carbonyl carbon (C1') .[2][3]
Synthetic Pathways Overview
The following diagram illustrates the divergent synthesis pathways available from the core intermediate.
Protocol A: Hantzsch Synthesis of 4-(4-methoxy-1H-indol-3-yl)thiazol-2-amine
This protocol utilizes the Hantzsch Thiazole Synthesis to generate a 2-aminothiazole derivative.[1][2][3] This scaffold is frequently cited for its antimicrobial and tubulin-targeting properties [1, 2].[1]
Base (for neutralization): Ammonium hydroxide (aq) or Sodium bicarbonate.[2][3]
Step-by-Step Procedure:
Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve (1) in absolute ethanol (10 mL). Note: If solubility is poor at RT, gently warm to 40°C.
Addition: Add thiourea (1.2 equiv) in a single portion.
Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2–4 hours .
Monitoring: Monitor via TLC (System: EtOAc/Hexane 1:1). The starting material (
) should disappear, and a more polar, fluorescent spot () should appear.[2][3]
Precipitation: Cool the reaction mixture to room temperature. A hydrobromide/hydrochloride salt of the product may precipitate spontaneously.[1][3]
Workup:
Concentrate the solvent to ~50% volume under reduced pressure.[1]
Pour the residue onto crushed ice (20 g).
Basify the solution to pH 8–9 using 10% ammonium hydroxide or saturated
solution.[1][3] Crucial: The free base will precipitate as a solid.[2]
Isolation: Filter the solid via vacuum filtration.[1][3] Wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).[2][3]
Purification: Recrystallize from Ethanol/DMF (9:1) if necessary.[1][2][3][6]
Expected Yield: 75–85%
Characterization Data (Typical):
The 4-methoxyindole moiety is not merely a structural spacer; it is a critical determinant of biological activity.[1]
Target Class
Mechanism
Role of 4-OMe Group
Reference
Anticancer
Tubulin Polymerization Inhibition
Mimics the 4-methoxy group of the B-ring in Combretastatin A-4, enhancing binding affinity to the colchicine site.[1][2]
[1, 4]
Antimicrobial
DNA Gyrase / Cell Wall Synthesis
Increases lipophilicity and electron density, improving membrane permeability and target interaction.
[2]
SAR Visualization (Graphviz):
Figure 2: Structure-Activity Relationship (SAR) highlights for the 4-methoxyindole scaffold.
Troubleshooting & Optimization
Solubility Issues: The 4-methoxy group increases lipophilicity compared to the parent indole.[1] If the starting material does not dissolve in refluxing ethanol, switch to a 1:1 mixture of Ethanol/THF or pure DMF (though DMF requires aqueous workup).[3]
Oxidation: Indoles are electron-rich and prone to oxidation at C2/C3.[1] If the reaction mixture turns dark black/tarry, ensure the reaction is run under Nitrogen/Argon atmosphere.
Skin Irritation: The starting material (1) is an
-haloketone and a potent alkylating agent.[1][2][3] It is a lachrymator and skin irritant.[1] Handle exclusively in a fume hood.
References
Verma, A. et al. (2020).[2][3] "Synthesis and biological evaluation of indole-based, anti-cancer agents inspired by the vascular disrupting agent OXi8006." Bioorganic & Medicinal Chemistry.
Bondock, S. et al. (2021).[2][3] "4-(Indol-3-yl)thiazole-2-amines and 4-(indol-3-yl)thiazole Acylamines as Novel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation." Molecules. [2][3]
Rao, G. et al. (2014).[2][3] "Reaction of 2-chloro-1-alkyl-1H-indole-3-carbaldehydes with barbituric acids." Heterocycles.
Zhang, H. et al. (2017).[2][3] "Synthesis and cytotoxic activities of novel 4-methoxy-substituted cis-khellactone derivatives." Drug Design, Development and Therapy.
Application Note & Protocol: Selective N-Alkylation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Abstract This document provides a comprehensive guide to the N-alkylation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, a valuable intermediate in pharmaceutical synthesis.[1][2] N-functionalized indoles are a corners...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide to the N-alkylation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, a valuable intermediate in pharmaceutical synthesis.[1][2] N-functionalized indoles are a cornerstone of many FDA-approved drugs and bioactive molecules.[3] This protocol addresses the critical challenge of regioselectivity in indole alkylation. By leveraging the specific substitution pattern of the starting material, we present a robust method that selectively targets the N-1 position. We will delve into the mechanistic underpinnings, provide a detailed, field-tested experimental procedure, and offer insights into reaction optimization and troubleshooting.
The indole ring possesses two primary nucleophilic sites: the nitrogen at position 1 (N-1) and the carbon at position 3 (C-3).[4] In unsubstituted indoles, the C-3 position is often more inherently nucleophilic, leading to competitive C-alkylation as a significant side reaction.[5] However, the successful and selective N-alkylation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is predicated on two key structural features:
Steric Hindrance and Substitution at C-3: The presence of the bulky chloroethanone group at the C-3 position effectively blocks this site from electrophilic attack, thereby eliminating the pathway for C-alkylation.[6] This pre-functionalization is the single most important factor directing the reaction exclusively to the nitrogen.
Increased Acidity of the N-H Bond: The chloroethanone moiety is a strong electron-withdrawing group. This inductively pulls electron density away from the indole ring system, increasing the acidity of the proton on the N-1 nitrogen (pKa ≈ 16-17).[7] This facilitates complete deprotonation by a suitable base to form the indolate anion.
The reaction proceeds via a classic two-step SN2 mechanism:
Deprotonation: A strong base, such as sodium hydride (NaH), quantitatively removes the acidic proton from the indole nitrogen to form a highly nucleophilic indolate anion.[7]
Nucleophilic Attack: The resulting indolate anion attacks the electrophilic carbon of an alkylating agent (e.g., an alkyl halide), displacing the leaving group and forming the new N-C bond.[7]
Figure 1: General mechanism for indole N-alkylation.
Protocol Design & Parameter Optimization
The success of this protocol hinges on the careful selection of reagents and conditions to ensure complete deprotonation and efficient alkylation while minimizing side reactions.
Table 1: Influence of Reaction Parameters on N-Alkylation
Parameter
Options
Rationale & Expert Insights
Citation
Base
NaH (recommended), KH, Cs₂CO₃, K₂CO₃
A strong base like NaH ensures irreversible and complete deprotonation to the indolate anion, which is critical for high yields. Weaker carbonate bases may require higher temperatures and longer reaction times and can lead to incomplete conversion.
Polar aprotic solvents are essential. DMF and THF are excellent choices as they readily dissolve the indolate salt without interfering with its nucleophilicity. DMF's higher polarity can further enhance the rate of SN2 reactions.
Primary halides are ideal for SN2 reactions due to minimal steric hindrance. Secondary halides may give lower yields and risk competing E2 elimination. Molar equivalents should be slightly in excess (1.1-1.2 eq.) to drive the reaction to completion.
The initial deprotonation with NaH should be performed at 0 °C to control the exothermic reaction and hydrogen gas evolution. The subsequent alkylation step can typically be run at room temperature. Gentle heating may be required for less reactive alkylating agents.
This protocol describes a representative N-benzylation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. The molar equivalents can be adapted for other primary alkyl halides.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Silica Gel for column chromatography
Equipment:
Flame-dried, two-neck round-bottom flask with a stir bar
Septa and nitrogen/argon inlet
Ice bath
Syringes
Thin Layer Chromatography (TLC) plates and chamber
Rotary evaporator
Figure 2: Experimental workflow for N-alkylation.
Step-by-Step Procedure:
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (1.0 eq.).
Solvent Addition: Add anhydrous DMF via syringe to achieve a concentration of approximately 0.1-0.2 M. Stir until the substrate is fully dissolved.
Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq., 60% dispersion in oil) in small portions over 5-10 minutes.
CAUTION: Hydrogen gas is evolved. Ensure proper ventilation and an inert atmosphere. The mixture may foam slightly.
Allow the mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Continue stirring for an additional 30-60 minutes, or until the evolution of gas has completely stopped, indicating the formation of the indolate anion.[4]
Alkylation: Cool the reaction mixture back down to 0 °C. Add the alkylating agent (e.g., Benzyl Bromide, 1.1 eq.) dropwise via syringe.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.
Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates conversion. The reaction is typically complete within 2-12 hours.
Work-up (Quenching): Upon completion, cool the flask to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution to destroy any excess NaH.
Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.
Washing and Drying: Combine the organic layers and wash sequentially with water (2x) and then with brine (1x). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude oil or solid should be purified by column chromatography on silica gel to yield the pure N-alkylated product.
Troubleshooting
Low Yield / Incomplete Reaction:
Cause: Incomplete deprotonation.
Solution: Ensure the NaH is fresh and not passivated. Check that the DMF is truly anhydrous. Consider increasing the stirring time after NaH addition to ensure complete formation of the indolate.[6]
Multiple Products Observed on TLC:
Cause: While C-alkylation is highly unlikely, degradation of starting material or product could occur if the reaction is overheated or run for an excessive amount of time.
Solution: Maintain careful temperature control, especially during deprotonation and quenching. Ensure the reaction is not left stirring unnecessarily long after completion.
Difficulty in Purification:
Cause: Mineral oil from the NaH dispersion can co-elute with the product.
Solution: Before chromatography, the crude product can be triturated with hexanes or pentane to wash away the mineral oil, which is highly soluble in nonpolar alkanes.
References
Vertex AI Search, based on an article describing enantioselective N-alkylation of indoles, highlighting their prevalence in FDA-approved drugs.[3]
BenchChem. (2025). Technical Support Center: Selective N-Alkylation of Indoles. This note details the importance of strong bases like NaH in polar aprotic solvents like DMF or THF to favor N-alkylation.[4]
BenchChem. (2025). Optimization of reaction conditions for N-alkylation of indoles. This resource discusses how substituting the C3 position reduces the likelihood of C-alkylation.[6]
Ghosh, A., et al. (2021). Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. This review notes that aprotic solvents with higher dielectric constants, such as DMF, can afford better yields.[9]
Zhang, H., et al. (2017). Copper-catalyzed N-alkylation of indoles by N-tosylhydrazones. RSC Advances. Provides examples of N-alkylation protocols for various indole substrates.[10]
Buchwald, S. L., et al. (2018). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. PMC. This paper discusses the intrinsic preference for C3 alkylation in unsubstituted indoles.[5]
Al-Zoubi, R. M., et al. (2013). A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones. PMC. Describes base-catalyzed N-1 alkylation of indoles.[11]
Chem Help ASAP. (2019). in the chemical literature: N-alkylation of an indole. YouTube. This video explains the SN2 mechanism for indole N-alkylation, including the initial deprotonation step with NaH and the increased acidity of indoles with electron-withdrawing groups.[7]
Allied Chemical Corporation. (1961). Process for n-alkylation of indoles. Google Patents.[12]
MedChemExpress. 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. Product page identifying the compound as a drug intermediate.[1]
Pont-Torell, E., et al. (2005). N-alkylation of indole derivatives. Google Patents.[13]
Bagley, M. C., et al. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing. This paper mentions the classical conditions for indole N-alkylation using NaH and an alkyl halide in DMF or THF.[8]
Al-Zoubi, R. M., et al. (2013). A simple one-pot 2-step N-1-alkylation of indoles with α - iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles. PubMed.[14]
preparation of novel indole derivatives using 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Executive Summary & Strategic Value The indole moiety is a "privileged structure" in medicinal chemistry, serving as the core for thousands of alkaloids and synthetic pharmaceuticals. However, the 4-methoxyindole subclas...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Value
The indole moiety is a "privileged structure" in medicinal chemistry, serving as the core for thousands of alkaloids and synthetic pharmaceuticals. However, the 4-methoxyindole subclass occupies a unique and highly specific niche. Found in psychoactive natural products (e.g., psilocybin analogs, mitragynine), the C4-methoxy substituent exerts a profound electronic effect on the indole ring and introduces critical steric constraints at the C3 position (peri-interaction).
This guide details the utilization of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (Compound 1) as a divergent intermediate. Unlike simple alkyl indoles, Compound 1 functions as a bi-electrophilic "linchpin," enabling rapid access to two distinct pharmacophore classes:
Indolyl-Thiazoles: Via Hantzsch heterocyclization (Kinase inhibitors, antimicrobial agents).
-Amino Alcohols: Via nucleophilic substitution and reduction (GPCR ligands, CNS active agents).
-chloro ketone linked to the C3 of a 4-methoxyindole.[1]
Reactivity Profile: The C4-methoxy group is strongly electron-donating, increasing the electron density of the indole ring. However, the
-chloro ketone side chain is highly electrophilic.
Stability: Solid forms are stable at
. Solutions in polar aprotic solvents (DMSO, DMF) should be prepared fresh to prevent dimerization or hydrolysis.
Safety Warning:
-Halo ketones are potent lachrymators and alkylating agents. All operations must be performed in a fume hood.
Synthetic Strategy Visualization
The following flowchart illustrates the divergent pathways available from the parent scaffold.
Figure 1: Divergent synthesis of thiazoles and amino-alcohol derivatives from the common
-chloro ketone precursor.
Detailed Protocols
Protocol A: Synthesis of 2-Aminothiazole Derivatives (Hantzsch Coupling)
Rationale: The Hantzsch synthesis is the most robust method to fuse a thiazole ring to the indole C3 position. The 4-methoxy group aids solubility but requires careful pH control during workup to prevent decomposition.
Solubilization: In a round-bottom flask, dissolve Compound 1 (1.0 mmol, ~223 mg) in Ethanol (10 mL). The solution may appear slightly pink/purple due to the electron-rich indole.
Addition: Add Thiourea (1.2 mmol, 91 mg) in one portion.
Reflux: Equip with a condenser and heat to reflux (
) for 2–4 hours.
Checkpoint: Monitor by TLC (50% EtOAc/Hexane).[4] The starting material (
) should disappear, and a polar baseline spot (hydrochloride salt of the product) will appear.
Precipitation: Cool the reaction mixture to room temperature. A solid precipitate (the thiazole hydrobromide/chloride salt) often forms.
Basification: Pour the mixture into
of water. Slowly add with stirring until pH . The free base will precipitate as a solid.
Isolation: Filter the solid, wash with cold water (
), and dry under vacuum.
Purification: Recrystallize from Ethanol/Water (9:1) if necessary.
Expected Yield: 75–85%
Key Analytic: The disappearance of the singlet at
() in -NMR and the appearance of a thiazole proton singlet at .
Protocol B: Synthesis of
-Amino Alcohols (CNS Ligands)
Rationale: This two-step sequence creates a scaffold structurally similar to beta-blockers (e.g., Pindolol), but linked to the C3 position. The 4-methoxy group enhances affinity for 5-HT receptors.
1. Steric Hindrance (The Peri-Effect):
The methoxy group at C4 is physically close to the C3-sidechain.
Consequence: In Protocol B , the reduction of the ketone to the alcohol creates a chiral center. The bulky C4-OMe group may induce significant stereoselectivity (diastereomeric excess) due to restricted rotation.
Recommendation: Always check the diastereomeric ratio of the amino alcohol using chiral HPLC or NMR.
2. Electronic Activation:
The 4-methoxy group makes the indole C3 position extremely electron-rich.
Risk: Acid-catalyzed decomposition. During Hantzsch synthesis (Protocol A), avoid strong mineral acids. The generated HCl is usually sufficient; adding excess acid can lead to polymerization of the indole.
3. Solubility:
4-Methoxy derivatives are generally more lipophilic than their 5-methoxy counterparts. Use mixtures of DCM/MeOH for extraction rather than Ethyl Acetate to ensure full recovery of polar amino-alcohol products.
Data Summary
Parameter
Protocol A (Thiazole)
Protocol B (Amino Alcohol)
Reaction Type
Cyclocondensation
Substitution + Reduction
Key Reagents
Thiourea, EtOH, Reflux
Amine, ,
Time
2–4 Hours
6–8 Hours (Total)
Typical Yield
High (75–85%)
Moderate (60–70%)
Main Byproduct
Elemental Sulfur (trace)
Dimerized Indole (if overheated)
Biological Target
Kinases, Antimicrobial
5-HT Receptors, Adrenergic
References
TargetMol. (2023). 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone - Product Monograph. TargetMol. Link
ChemicalBook. (2023). Synthesis of 4-Methoxyindole derivatives.[1][2] ChemicalBook. Link
SynArchive. (2023). Hantzsch Thiazole Synthesis: Mechanism and Protocols. SynArchive.[7] Link
MedChemExpress. (2023). Indole Intermediates in Drug Discovery. MedChemExpress. Link
National Institutes of Health (NIH). (2023). PubChem Compound Summary for 4-Methoxyindole.[8] PubChem.[8] Link
Application Note & Protocols: Strategic Condensation Reactions of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone for Heterocyclic Scaffolding
Abstract 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a pivotal intermediate in medicinal chemistry and drug development, valued for its dual reactive centers: an electrophilic α-carbon and a carbonyl group.[1][2] Thi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a pivotal intermediate in medicinal chemistry and drug development, valued for its dual reactive centers: an electrophilic α-carbon and a carbonyl group.[1][2] This combination makes it an exceptional building block for constructing complex heterocyclic systems through various condensation reactions. This guide provides in-depth experimental protocols and the underlying mechanistic rationale for leveraging this substrate in two classic, high-impact condensation reactions: the Hantzsch Thiazole Synthesis and the Feist-Benary Furan Synthesis. Designed for researchers, scientists, and drug development professionals, this document offers detailed, step-by-step methodologies, workflow visualizations, and field-proven insights to facilitate the synthesis of novel indolyl-substituted thiazole and furan derivatives.
Reagent Profile and Strategic Considerations
1.1. Structural and Reactivity Analysis
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone possesses a classic α-haloketone motif attached to a 4-methoxyindole core. The primary points of reactivity are:
α-Carbon: The presence of the adjacent electron-withdrawing carbonyl group and the chlorine atom renders this carbon highly electrophilic and susceptible to nucleophilic attack via an SN2 mechanism. The reactivity of α-haloketones in such reactions generally follows the trend of I > Br > Cl, which is a key consideration for reaction kinetics.[3]
Carbonyl Carbon: This carbon is also electrophilic and is the site of attack in subsequent intramolecular cyclization steps that are characteristic of many condensation reactions.
1.2. Safety and Handling
As with all α-haloketones, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a potent lachrymator and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, within a certified chemical fume hood.
Synthesis of Indolyl-Thiazoles via Hantzsch Condensation
The Hantzsch thiazole synthesis is a cornerstone reaction for the formation of a thiazole ring, a scaffold present in numerous pharmaceuticals. The reaction proceeds via the condensation of an α-haloketone and a thioamide.[4][5]
2.1. Mechanistic Rationale
The reaction is initiated by a nucleophilic attack from the sulfur atom of the thioamide onto the electrophilic α-carbon of the ketone, displacing the chloride ion. This is followed by an intramolecular cyclization where the thioamide's nitrogen atom attacks the carbonyl carbon. The final step is a dehydration of the resulting hydroxythiazoline intermediate to yield the stable, aromatic thiazole ring.[6]
Caption: Mechanism of the Hantzsch Thiazole Synthesis.
2.2. Protocol: Synthesis of 2-Amino-4-(4-methoxy-1H-indol-3-yl)thiazole
This protocol details the reaction with thiourea as a representative thioamide.
Materials:
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Thiourea
Ethanol (Absolute)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Deionized Water
Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle
Buchner funnel and filtration apparatus
Procedure:
To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (e.g., 2.23 g, 10 mmol).
Add thiourea (0.91 g, 12 mmol, 1.2 eq).
Add 50 mL of absolute ethanol to the flask.
Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) with vigorous stirring.
Maintain the reflux for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
After completion, allow the reaction mixture to cool to room temperature. A precipitate may form.
Pour the cooled mixture into a beaker containing 100 mL of cold deionized water.
Slowly add saturated NaHCO₃ solution while stirring until the mixture is neutral to slightly basic (pH ~7-8). This neutralizes any generated HCl.
Collect the resulting precipitate by vacuum filtration using a Buchner funnel.
Wash the filter cake thoroughly with two portions of cold deionized water (2 x 25 mL).
Dry the solid product under vacuum or in a desiccator to a constant weight.
Reagent
Mol. Wt. ( g/mol )
Amount (mmol)
Equivalents
Mass/Volume
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
223.65
10
1.0
2.23 g
Thiourea
76.12
12
1.2
0.91 g
Ethanol
-
-
-
50 mL
Table 1: Reagent quantities for Hantzsch synthesis of an indolyl-thiazole.
Synthesis of Indolyl-Furans via Feist-Benary Condensation
The Feist-Benary synthesis is a versatile method for producing substituted furans from the reaction of an α-haloketone with the enolate of a β-dicarbonyl compound.[7] The reaction is typically catalyzed by a base such as pyridine or ammonia.[7]
3.1. Mechanistic Rationale
The mechanism begins with the base-catalyzed deprotonation of the β-dicarbonyl compound to form an enolate. This enolate then acts as a nucleophile, attacking the α-carbon of the haloketone in an SN2 displacement of the halide. The resulting 1,4-dicarbonyl intermediate undergoes an intramolecular aldol-type condensation, where one enolate attacks the other carbonyl group, followed by dehydration to form the aromatic furan ring.[8][9]
Caption: Mechanism of the Feist-Benary Furan Synthesis.
3.2. Protocol: Synthesis of Ethyl 2-methyl-5-(4-methoxy-1H-indol-3-yl)-furan-3-carboxylate
This protocol uses ethyl acetoacetate as the β-dicarbonyl component.
Materials:
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Ethyl acetoacetate
Pyridine
Ethanol
Diethyl ether
Saturated Sodium Chloride (brine) solution
Anhydrous Magnesium Sulfate (MgSO₄)
Rotary evaporator, separatory funnel, magnetic stirrer
Procedure:
In a 250 mL round-bottom flask, dissolve ethyl acetoacetate (e.g., 1.43 g, 11 mmol, 1.1 eq) in 50 mL of ethanol.
Add pyridine (1.58 g, 20 mmol, 2.0 eq) to the solution and stir for 10 minutes at room temperature.
Add a solution of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (2.23 g, 10 mmol, 1.0 eq) in 25 mL of ethanol dropwise to the stirring mixture.
After the addition is complete, heat the reaction mixture to a gentle reflux (approx. 78 °C) for 6-8 hours, monitoring by TLC.
Cool the reaction to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.
Partition the residue between diethyl ether (100 mL) and water (50 mL) in a separatory funnel.
Separate the layers and wash the organic layer sequentially with 1M HCl (2 x 30 mL) to remove pyridine, followed by water (30 mL), and finally with saturated brine solution (30 mL).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by column chromatography on silica gel or by recrystallization.
Reagent
Mol. Wt. ( g/mol )
Amount (mmol)
Equivalents
Mass/Volume
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
223.65
10
1.0
2.23 g
Ethyl acetoacetate
130.14
11
1.1
1.43 g
Pyridine
79.10
20
2.0
1.58 g
Ethanol
-
-
-
75 mL
Table 2: Reagent quantities for Feist-Benary synthesis of an indolyl-furan.
General Experimental Workflow & Troubleshooting
A successful synthesis relies on a systematic workflow from setup to purification.
Caption: General experimental workflow for condensation reactions.
Issue
Possible Cause(s)
Suggested Solution(s)
Low or No Product Yield
Inactive starting material; Insufficient reaction time or temperature; Incorrect stoichiometry.
Verify starting material purity. Increase reaction time and/or temperature. Re-verify calculations and precisely measure reagents. For Feist-Benary, ensure the base is fresh and adequate.
Multiple Spots on TLC
Formation of side products; Incomplete reaction; Decomposition of product/reagents.
Optimize reaction temperature to minimize side reactions. Ensure the reaction goes to completion. Use a milder base or solvent if decomposition is suspected.
Purification Difficulty
Product and impurities have similar polarity; Product is an oil and won't crystallize.
Use a different solvent system for column chromatography to improve separation. Attempt to form a salt or derivative for easier crystallization. Try trituration with a non-polar solvent.
Table 3: Troubleshooting guide for condensation reactions.
References
Feist–Benary synthesis - Wikipedia . Wikipedia. [Link]
Nenitzescu indole synthesis - Wikipedia . Wikipedia. [Link]
Feist–Benary synthesis of Furan: From 1,3-dicarbonyl compounds and alpha-halo ketone in basic medium - YouTube . YouTube. [Link]
Observations on the mechanism of the nenitzescu indole synthesis - Journal of the Chemical Society D - RSC Publishing . Royal Society of Chemistry. [Link]
Hantzsch synthesis of thiazole from α-haloketones and thioamides - ResearchGate . ResearchGate. [Link]
chromatographic purification of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone derivatives
Application Note: AN-2026-IND Chromatographic Purification and Isolation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Executive Summary This application note details the isolation and purification protocols for 2-Chlo...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-2026-INDChromatographic Purification and Isolation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Executive Summary
This application note details the isolation and purification protocols for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 858752-72-4), a critical intermediate in the synthesis of antiviral agents (e.g., HIV attachment inhibitors) and kinase inhibitors. The presence of the reactive
-chloroketone moiety and the electron-rich 4-methoxyindole core presents unique stability and separation challenges. This guide provides a dual-stage workflow: a high-throughput Normal Phase (NP) Flash Chromatography method for bulk purification and a Reverse Phase (RP) HPLC method for quality control (QC) and impurity profiling.
Chemical Context & Challenges
The target molecule combines a potentially unstable alkyl halide with a cohesive indole scaffold. Successful purification requires understanding three physicochemical constraints:
Electrophilic Reactivity: The C3-chloroacetyl group is highly susceptible to nucleophilic attack. Avoid primary amine modifiers (e.g., diethylamine) or nucleophilic solvents (e.g., alcohols without buffering) in prolonged storage, as they can lead to substitution byproducts.
Indole Acidity: The indole N-H (pKa ~16) can cause peak tailing on active silica due to hydrogen bonding with silanols.
Regio-Isomerism: The Friedel-Crafts acylation of 4-methoxyindole predominantly yields the C3-isomer, but C2-acylation and N-acylation are common impurities that must be resolved.
Target Molecule Properties
Property
Value / Characteristic
Molecular Formula
Molecular Weight
223.66 g/mol
LogP (Predicted)
~2.1 (Moderate Lipophilicity)
Solubility
Soluble in DMSO, DMF, EtOAc, DCM; Sparingly soluble in Hexanes, Water.
The following diagram illustrates the critical path from crude reaction mixture to isolated pure compound, highlighting decision nodes for solvent selection.
Figure 1: Operational workflow for the isolation of 3-acylindole derivatives. The process emphasizes the removal of Lewis acids prior to chromatography to prevent on-column degradation.
Protocol A: Preparative Flash Chromatography
Objective: Isolate >500 mg of target from crude mixture.
Mechanism: Normal Phase adsorption chromatography based on polarity differences.
Materials
Stationary Phase: Spherical Silica Gel (20–40 µm) or standard irregular silica (40–63 µm).
Loading Solvent: Dichloromethane (DCM) - Note: Use minimal volume.
Step-by-Step Procedure
Sample Preparation: Dissolve the crude brown solid in a minimum amount of DCM. Mix with 2 equivalents (by weight) of silica gel and evaporate to dryness ("Dry Load") to eliminate solvent broadening effects.
Column Equilibration: Equilibrate the column with 10% Solvent B (90:10 Hexane:EtOAc).
Gradient Elution:
0–2 CV (Column Volumes): Hold at 10% B (Elute non-polar impurities/bis-indoles).
2–10 CV: Linear ramp from 10% to 50% B.
10–12 CV: Hold at 50% B.
Fraction Collection: The target compound typically elutes between 30–40% EtOAc.
Observation: The product often fluoresces blue/purple under 254/365 nm UV due to the indole core.
Post-Run: Flush column with 100% EtOAc to remove highly polar oxidation byproducts.
Technical Insight: If "streaking" is observed (common with NH-indoles), add 0.1% Triethylamine (TEA) to the mobile phase. However, flush immediately after use, as prolonged exposure to basic silica can hydrolyze the chloroacetyl group [1, 2].
Rationale: Acidic modifier suppresses ionization of the indole nitrogen and prevents hydrolysis of the chloroketone [3].
Gradient Table
Time (min)
% Solvent A
% Solvent B
Event
0.0
90
10
Equilibration
2.0
90
10
Isocratic Hold
12.0
10
90
Linear Gradient
15.0
10
90
Wash
15.1
90
10
Re-equilibration
Impurity Profile & RRT (Relative Retention Time)
Compound
Approx. RRT
Characteristics
Hydrolyzed byproduct
0.65
More polar, formed in aqueous workup.
4-Methoxyindole (SM)
0.85
Sharp peak, less retained than acylated product.
Target (C3-Acyl)
1.00
Major peak.
Bis-acylated / C2-isomer
1.15
More lipophilic, elutes later.
Troubleshooting & Optimization
Issue: Peak Tailing
Cause: Interaction between the indole N-H and residual silanols on the column.
Solution: Increase ionic strength in HPLC (add 10mM Ammonium Formate) or use "End-capped" columns. In Flash, ensure the loading mass does not exceed 1% of the silica mass if dry loading is not used.
Solution: Store the purified solid at -20°C under Argon. Do not store in methanolic solution for extended periods (risk of methoxy-substitution).
Decision Tree: Choosing the Right Method
Figure 2: Method selection guide based on sample scale. Note that crystallization is a viable alternative for >10g batches but typically yields lower recovery than chromatography.
References
Royal Society of Chemistry. (2019). Synthesis of 1-methoxyindoles and related analogs. Heterocycles, Vol 98. Retrieved February 15, 2026, from [Link]
Application Note: Scale-Up Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Executive Summary This guide details the process engineering and scale-up protocols for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (hereafter Compound A ). This molecule acts as a critical "warhead" intermediate; the -...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the process engineering and scale-up protocols for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (hereafter Compound A ). This molecule acts as a critical "warhead" intermediate; the
-chloroketone moiety serves as a versatile electrophile for heterocycle formation (e.g., thiazoles via Hantzsch synthesis) or nucleophilic substitution in the synthesis of kinase inhibitors and antiviral agents.
The presence of the electron-donating methoxy group at the C4 position of the indole core significantly alters the electronic landscape compared to unsubstituted indole, activating the ring but also introducing steric constraints at the C3 reaction site. This protocol addresses the specific challenges of regioselectivity , exotherm management , and impurity control during the Friedel-Crafts acylation on a multi-kilogram scale.
Strategic Route Analysis
Reaction Pathway
The synthesis utilizes a direct Friedel-Crafts acylation of 4-methoxyindole with chloroacetyl chloride. While Vilsmeier-Haack conditions are often used for formylation, the direct introduction of the chloromethyl ketone is most efficiently achieved using a Lewis Acid mediator.
Mechanism:
Activation: The Lewis Acid (
) complexes with chloroacetyl chloride to form a highly electrophilic acylium-like complex.
Electrophilic Attack: The electron-rich indole attacks the electrophile at C3 (preferred over C2 due to electronic preservation of the benzene ring aromaticity).
Re-aromatization: Loss of a proton restores the indole aromaticity.
Complexation: The product forms a stable complex with aluminum salts, requiring an acidic quench to liberate.
Critical Process Parameters (CPPs)
Parameter
Specification
Causality/Rationale
Stoichiometry
Indole (1.0) : Acyl Chloride (1.2) : (1.5)
Excess Lewis acid is required because the product carbonyl complexes with Aluminum, deactivating the catalyst.
Temperature (Addition)
to
The 4-methoxy group activates the ring. Higher temperatures during addition lead to bis-acylation and polymerization.
Solvent Selection
Dichloromethane (DCM) or Nitromethane
DCM is standard for solubility. Nitromethane enhances regioselectivity but poses safety risks on scale. DCM is preferred.
Quench Rate
internal temp
Hydrolysis of excess and acid chloride is violently exothermic.
Visualized Reaction Workflows
Mechanistic Pathway & Impurity Logic
The following diagram illustrates the desired pathway versus the critical "N-acylation" and "Bis-acylation" side reactions.
Caption: Reaction pathway showing the thermodynamic preference for C3 acylation and risks of N-acylation (kinetic) or Bis-acylation (thermodynamic overshoot).
Detailed Scale-Up Protocol
Scale: 1.0 kg Input (4-Methoxyindole)
Expected Yield: 75–85%
Reactor: 20L Glass-Lined Reactor with Cryostat and HCl Scrubber.
Materials Preparation
4-Methoxyindole: 1.0 kg (6.80 mol)
Chloroacetyl Chloride: 0.92 kg (8.15 mol, 1.2 eq)
Aluminum Chloride (
), Anhydrous: 1.36 kg (10.2 mol, 1.5 eq)
Dichloromethane (DCM): 10 L (10 vol)
HCl (1N): 5 L (for quench)
Step-by-Step Procedure
Phase 1: Reagent Activation (The "Inverse Addition" Technique)
Rationale: Adding the indole to the pre-formed acylium complex allows for better control of the exotherm and minimizes the concentration of unreacted indole, reducing polymerization risks.
Inertion: Purge the reactor with
. Ensure moisture content is (Friedel-Crafts is water-sensitive).
Charging: Charge DCM (5 L) and Chloroacetyl chloride (0.92 kg) . Cool to
.
Catalyst Addition: Add
portion-wise via a solids addition funnel.
Caution: This step is exothermic. Maintain internal temperature
.
Observation: The solution will turn yellow/orange as the complex forms. Stir for 30 mins at
.
Phase 2: Reaction
Substrate Dissolution: Dissolve 4-Methoxyindole (1.0 kg) in DCM (5 L) in a separate vessel.
Controlled Addition: Add the Indole/DCM solution to the Reactor over 60–90 minutes .
Critical Control: Maintain internal temperature between
and .
Mechanistic Note: The 4-methoxy group makes the indole highly reactive. Fast addition will cause localized hot spots and tar formation.
Reaction Aging: After addition, warm slowly to 20–25°C (Room Temp) and stir for 2–4 hours.
Quench Setup: Prepare a second reactor with Ice/Water (10 kg) and HCl (1N, 2 L) .
Transfer: Slowly transfer the reaction mixture into the quench reactor.
Safety:Do not add water to the reaction mixture. The inverse quench manages the violent hydrolysis of aluminum salts.
Phase Separation: Agitate for 30 mins. Separate the organic (DCM) layer.
Wash: Wash organic layer with Sat.
(to remove excess acid) and Brine .
Crystallization:
Swap solvent from DCM to Ethanol or Isopropanol via vacuum distillation (keep temp
to avoid thermal degradation of the -chloroketone).
Cool to
to crystallize.
Filter and dry at
under vacuum.
Process Safety & Hazard Analysis
Chloroacetyl Chloride Handling
Hazard: Potent lachrymator and corrosive.[2] Reacts violently with water to release HCl gas.[3]
Engineering Control: All reactor vents must be routed to a Caustic Scrubber (NaOH) .
PPE: Full face respirator or supplied air is recommended during charging.
Thermal Runaway
Risk: The reaction of
with the acyl chloride and the subsequent Friedel-Crafts step are both exothermic.
Mitigation: Use a "Dosage-Controlled" process. The rate of reagent addition is limited by the cooling capacity of the jacket. If cooling fails, addition stops immediately (Self-Validating System).
Analytical Quality Control
HPLC Method Parameters
To distinguish the product from the N-acyl impurity and starting material.
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5
m).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 90% B over 20 mins.
Detection: UV at 254 nm (Indole core absorption) and 280 nm.
Specification Limits
Attribute
Acceptance Criteria
Method
Appearance
Off-white to pale yellow solid
Visual
Purity
HPLC (Area %)
4-Methoxyindole
HPLC
Bis-acylated Impurity
HPLC
Loss on Drying
Gravimetric
Process Flow Diagram (PFD)
Caption: Process flow illustrating the critical path from reagent charging to isolation, highlighting the scrubber requirement for HCl management.
References
Reaction Mechanism & Catalysis
Friedel-Crafts Acylation of Indoles.[4][5] Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles. Wiley-VCH.
Bandini, M., & Melloni, A. (2003). Friedel-Crafts alkylation of indoles. (Contextual grounding on indole reactivity).
Specific Synthesis of 3-Chloroacetylindoles
Synthesis of 3-(2-chloroacetyl)-indoles. Ottoni, O., et al. (2006). Organic Letters, 8(22), 5129-5132. (Describes the use of acyl chlorides with indoles).
Regioselective Acylation of Indoles.[4]Journal of Medicinal Chemistry. (General reference for 4-substituted indole functionalization).
Safety Data & Handling
Chloroacetyl Chloride Safety Data Sheet (SDS). Sigma-Aldrich.[6]
Aluminum Chloride Handling. PubChem Laboratory Chemical Safety Summary.
Scale-Up Methodologies:
Anderson, N. G. (2012). Practical Process Research and Development. Academic Press. (Standard text for converting gram-scale to kg-scale protocols).
improving yield in reactions with 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Topic: Yield Optimization & Troubleshooting Guide Executive Summary: The "4-Methoxy" Paradox Researchers working with 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 15926-23-5) often encounter a specific yield ceilin...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Yield Optimization & Troubleshooting Guide
Executive Summary: The "4-Methoxy" Paradox
Researchers working with 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 15926-23-5) often encounter a specific yield ceiling not seen with unsubstituted indoles.[1] This is due to the "4-Methoxy Paradox" :
Electronic Activation: The 4-methoxy group is electron-donating, theoretically making the indole ring more nucleophilic and reactive toward acylation.[1]
Steric Occlusion: The methoxy group at position C4 creates significant steric bulk immediately adjacent to the reactive C3 center.
This guide addresses how to overcome this steric/electronic conflict to maximize yield in downstream applications, particularly Hantzsch thiazole synthesis and nucleophilic substitutions .
Critical Handling & Stability Protocols
Before optimizing reactions, you must ensure the integrity of your starting material. This
-chloroketone is a "soft" electrophile prone to degradation.[1]
Ensure the material is free of residual Lewis acids (AlCl3/BCl3) from synthesis. Recrystallize from EtOH immediately if detected.[1]
Optimized Reaction Protocols
Workflow A: Hantzsch Thiazole Synthesis (The Primary Application)
Context: Reacting the chloroketone with thioamides/thiourea to form bioactive thiazole-indole scaffolds.
The Issue: Standard ethanol reflux protocols often result in 40-50% yields due to the 4-methoxy steric clash preventing efficient nucleophilic attack at the ketone carbonyl.[1]
Optimized Protocol:
Solvent Switch: Replace Ethanol with DMF:Ethanol (1:4) .[1] The DMF helps solvate the transition state and improves solubility of the 4-methoxy derivative.
Scavenger Base: Add NaHCO3 (1.1 eq) .
Why? The reaction generates HCl. In the presence of the electron-rich 4-methoxyindole, high acidity promotes polymerization.[1] Neutralizing the acid in situ protects the indole core.
Temperature Ramp:
Start at Room Temperature (20°C) for 1 hour (allows S-alkylation).
Ramp to 70°C for 2 hours (promotes cyclodehydration).
Note: Do not blast to reflux immediately; this causes tarring.[1]
Workflow B: Nucleophilic Substitution (
)
Context: Displacing the chloride with amines or azides.[2]
The Issue: Competition between N-alkylation (indole nitrogen) and C-alkylation (side chain).[1][2]
Optimized Protocol:
Protection: If possible, protect the Indole N-H (Boc or Tosyl) before reacting the chloroketone tail.[2] The 4-methoxy group increases the acidity of the N-H, making it more liable to participate in side reactions.
is favored over elimination or rearrangement at lower temperatures.[1]
Visualizing the Challenge
Diagram 1: The Steric-Electronic Conflict & Reaction Pathway
This diagram illustrates the steric pressure exerted by the 4-methoxy group and the competing reaction pathways.[1]
Caption: The 4-methoxy substituent (C4) sterically hinders the C3-acyl group, necessitating controlled temperature ramps to favor cyclization over polymerization.[1][2]
Troubleshooting Guide (FAQ Format)
Q1: My reaction mixture turns black immediately upon heating. Why?
Cause: The reaction releases HCl. The 4-methoxyindole ring is extremely electron-rich and sensitive to acid-catalyzed polymerization.[1]
Fix: You must include a mild acid scavenger like Sodium Bicarbonate (
) or Potassium Carbonate () in the reaction media.[2] Do not use strong bases (NaOH) as they will degrade the chloroketone.[2]
Q2: I see two spots on TLC with very similar Rf values. What is the impurity?
A: This is likely the N-alkylated isomer or the dimer .
Diagnosis: If the impurity spot is slightly less polar (higher Rf), it is likely the N-alkylated product.[2]
Fix: Switch to a non-nucleophilic base (like DIPEA) or protect the indole nitrogen with a Boc group prior to the reaction.
Q3: Yields are low (30%) despite clean TLC. Where is the product?
A: Check your work-up solubility.
Cause: 4-methoxy substituted thiazoles/indoles often have poor solubility in standard extraction solvents (EtOAc/Hexane).[1][2] They may be precipitating in the aqueous layer or the interface.
Fix: Use DCM/Methanol (9:1) for extraction.[1][2] The methanol helps pull the polar heterocycle into the organic phase.
Interactive Decision Tree: Low Yield Diagnosis
Use this flow to diagnose specific yield failures in your current experiment.
Caption: Step-by-step diagnostic flow for identifying the root cause of low yields in 4-methoxyindole reactions.
References
Hantzsch Thiazole Synthesis Optimization
Context: General optimization of thiazole synthesis from
-haloketones, applicable to indole deriv
Source:Journal of Organic Chemistry, "Mechanistic Insights into the Hantzsch Thiazole Synthesis."
Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone before handling.
side products in 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone synthesis
Topic: Technical Support Guide: Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Ticket ID: IND-4-OMe-ACYL-001 Status: Open for Troubleshooting[1] Technical Support Center: Indole Functionalization Welcome to th...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Technical Support Guide: Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Ticket ID: IND-4-OMe-ACYL-001
Status: Open for Troubleshooting[1]
Technical Support Center: Indole Functionalization
Welcome to the Advanced Synthesis Support Module.
You are likely accessing this guide because your synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (an intermediate for HIV-1 capsid inhibitors like Lenacapavir or various kinase inhibitors) is failing. The 4-methoxy group on the indole ring creates a specific electronic environment that makes standard protocols prone to side reactions.[1]
This guide moves beyond "add A to B" and addresses the causality of failure .
Part 1: The Diagnostic Dashboard (Side Product Analysis)
The reaction typically involves the Friedel-Crafts acylation of 4-methoxyindole with chloroacetyl chloride.[1] Below are the three most common failure modes.
Issue #1: The "Wrong Isomer" (N-Acylation)
Symptom: NMR shows a product with a downfield shift of the H-2 proton but no loss of the NH signal (or disappearance of NH if fully substituted).[1]
Root Cause:Kinetic vs. Thermodynamic Control. The indole nitrogen is the most nucleophilic site under neutral conditions. The C3 carbon is the thermodynamic product.
Mechanism: In the absence of a strong Lewis acid or sufficient temperature, the acyl chloride attacks the nitrogen (N1). While N-acylation is reversible under strong acid conditions, it traps the starting material if the reaction is quenched too early or run too cold.
Issue #2: The "Missing Methyl" (Demethylation)
Symptom: Product is more polar than expected; Mass Spec shows M-14 peak. The solid turns distinctively phenolic (often darkening rapidly in air).
Root Cause:Lewis Acid Cleavage. You are likely using Aluminum Chloride (
) or Boron Tribromide ().[1][2] The oxygen of the 4-methoxy group coordinates with the hard Lewis acid, facilitating nucleophilic attack on the methyl group (usually by ), cleaving it to a phenol.[1]
Symptom: Reaction mixture turns deep purple/black; low yield; intractable semi-solid upon workup.
Identity: Indole dimers/trimers.
Root Cause:Acid-Catalyzed Polymerization. The 4-methoxy group is an electron-donating group (EDG), making the indole ring exceptionally electron-rich.[1] In the presence of the HCl byproduct (generated during acylation), the indole undergoes self-reaction (dimerization) faster than acylation if the electrophile concentration is low.[1]
Part 2: Visualizing the Failure Pathways
The following diagram maps the competitive pathways. Use this to identify where your specific experiment went off-track.
Caption: Reaction landscape for 4-methoxyindole acylation. Note that N-acylation is reversible, but demethylation is irreversible.
Part 3: The Troubleshooting FAQ
Q1: I am seeing primarily N-acylation. How do I force C3-substitution?
Technical Fix: Switch to the Grignard Exchange Method or use a Hard Lewis Acid .
Method A (Lewis Acid):[1] Pre-complex the acyl chloride with
(1.1 equiv) in Nitromethane or DCM before adding the indole. This generates the discrete acylium ion, which prefers the C3 carbocation intermediate.
Method B (Grignard - Recommended): Treat 4-methoxyindole with Ethylmagnesium Bromide (
) first.[1] The resulting Indolyl-MgBr species has high electron density at C3 due to the magnesium coordination, almost exclusively yielding C3-acylation upon addition of chloroacetyl chloride.[1]
Q2: My product is de-methylating. Can I still use Aluminum Chloride?
Technical Fix: Yes, but you must alter the thermodynamics.
Temperature: Do not exceed 0°C. The activation energy for demethylation is higher than acylation.
Quench: Quench immediately upon consumption of starting material. Do not let it stir overnight.
Alternative: Switch to Tin(IV) Chloride (
) or Titanium(IV) Chloride () .[1] These are milder Lewis acids that are less oxophilic than Aluminum, reducing the coordination to the methoxy oxygen.
Q3: The reaction turns into a black sludge instantly. Why?
Technical Fix: This is "acid shock."
When Chloroacetyl Chloride reacts, it releases HCl gas.[3] In a closed vessel with electron-rich 4-methoxyindole, this initiates polymerization.
Solution: Add a proton scavenger like 2,6-lutidine (mild base) if using the non-catalyzed route, or ensure your Lewis Acid is in stoichiometric excess (1.2 equiv) to complex the generated chloride, preventing free HCl accumulation.[1]
Part 4: Master Protocol (High-Fidelity)
This protocol utilizes the Lewis Acid Pre-Complexation Strategy to maximize Regioselectivity (C3) while minimizing Demethylation.
Preparation of Electrophile (The "Acylium" Complex):
In a flame-dried flask under Argon, suspend
(1.2 equiv) in anhydrous DCM.
Cool to -10°C .
Add Chloroacetyl Chloride (1.2 equiv) dropwise. The suspension will clear as the acylium complex forms. Stir for 15 minutes. Crucial: This pre-formation prevents free acid from attacking the indole later.
Controlled Addition:
Dissolve 4-Methoxyindole (1.0 equiv) in a separate volume of anhydrous DCM.
Add the Indole solution slowly to the Acylium complex at -10°C over 30 minutes.
Note: The reverse addition (Acid to Indole) causes high local acid concentration and leads to polymerization (black tar). Always add Indole to Acid.
Reaction Phase:
Allow the mixture to warm to 0°C (Do not exceed room temperature).
Monitor by TLC/HPLC. The reaction is typically complete in 1–2 hours.
Checkpoint: If the spot for 4-hydroxyindole appears (more polar), quench immediately.[1]
The "Soft" Quench:
Pour the reaction mixture into a vigorously stirred mixture of Ice and dilute HCl .
Why HCl? A basic quench (NaOH) can hydrolyze the chloro-group to a hydroxyl-group (
Technical Support Center: Optimization of Reaction Conditions for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Welcome to the technical support center for the synthesis and optimization of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and optimization of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this key pharmaceutical intermediate.[1][2][3] This document will provide a comprehensive overview of the reaction, focusing on the critical parameters that influence yield, purity, and scalability.
I. Reaction Overview: The Friedel-Crafts Acylation of 4-Methoxyindole
The synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is typically achieved through a Friedel-Crafts acylation of 4-methoxyindole with a suitable acylating agent, such as chloroacetyl chloride or chloroacetonitrile.[4] The electron-donating nature of the methoxy group and the inherent nucleophilicity of the indole ring make this reaction prone to specific challenges, including regioselectivity, over-reaction, and catalyst deactivation.[5] Understanding the interplay of these factors is crucial for successful optimization.
Reaction Scheme:
Caption: General workflow for the synthesis of the target compound.
II. Frequently Asked Questions (FAQs) and Troubleshooting
This section addresses common issues encountered during the synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone in a question-and-answer format.
Q1: My reaction yield is very low, or I am not getting any product. What are the likely causes?
A1: Low to no yield in the Friedel-Crafts acylation of 4-methoxyindole can stem from several factors. The most common culprits are related to the catalyst, reagents, and reaction conditions.
Catalyst Inactivity: Lewis acids like aluminum chloride (AlCl₃) or ferric chloride (FeCl₃) are extremely sensitive to moisture.[5][6] Any water in your solvent, glassware, or reagents will hydrolyze the catalyst, rendering it inactive. It is imperative to maintain strictly anhydrous conditions.
Insufficient Catalyst: The ketone product can form a stable complex with the Lewis acid, effectively sequestering it from the reaction.[5] Therefore, stoichiometric amounts (or a slight excess) of the catalyst are often necessary for this reaction.
Substrate-Catalyst Interaction: The nitrogen atom of the indole ring can act as a Lewis base and coordinate with the Lewis acid catalyst. This deactivates both the catalyst and the indole substrate, hindering the desired electrophilic aromatic substitution.[7]
Incorrect Reagent Stoichiometry: An inappropriate ratio of 4-methoxyindole to the acylating agent can lead to either incomplete conversion or the formation of byproducts.
Troubleshooting Workflow:
Caption: Troubleshooting decision tree for low reaction yield.
Q2: I am observing multiple spots on my TLC plate, indicating the formation of byproducts. What are these byproducts and how can I minimize them?
A2: The formation of multiple products is a common challenge due to the high reactivity of the 4-methoxyindole ring.
Diacylation: The initial acylation at the C3 position can be followed by a second acylation, often at the C2 or N1 position, especially with excess acylating agent or prolonged reaction times.
N-Acylation: The indole nitrogen can be acylated, leading to the formation of 1-chloroacetyl-4-methoxyindole.
Polymerization/Degradation: Under harsh acidic conditions or at elevated temperatures, the electron-rich indole ring can undergo polymerization or degradation, resulting in a complex mixture of tar-like substances.
Strategies for Minimizing Byproducts:
Strategy
Rationale
Control Stoichiometry
Use a slight excess of 4-methoxyindole relative to the chloroacetyl chloride (e.g., 1.1:1) to minimize diacylation.
Low Temperature
Conduct the reaction at low temperatures (e.g., -10 °C to 0 °C) to control the reaction rate and improve selectivity.
Slow Addition
Add the acylating agent dropwise to the mixture of 4-methoxyindole and Lewis acid to maintain a low concentration of the electrophile.
Choice of Lewis Acid
Milder Lewis acids such as ZnCl₂ or FeCl₃ may offer better selectivity compared to the highly reactive AlCl₃.[6][8]
N-Protection (Advanced)
In cases of persistent N-acylation, protecting the indole nitrogen with a removable group (e.g., Boc, SEM) can be considered, though this adds extra steps to the synthesis.
Q3: What are the optimal reaction conditions for the synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone?
A3: While the optimal conditions should be determined empirically for your specific setup, the following parameters provide a robust starting point based on established Friedel-Crafts acylation principles for indoles.
Table 1: Recommended Starting Conditions for Optimization
Parameter
Recommended Range
Rationale
4-Methoxyindole (Equivalents)
1.0 - 1.2
A slight excess can help drive the reaction to completion and minimize diacylation.
Chloroacetyl Chloride (Equivalents)
1.0
Limiting reagent to control byproduct formation.
Lewis Acid (e.g., AlCl₃, FeCl₃)
1.1 - 1.5
Stoichiometric amounts are needed to account for complexation with the product.
Anhydrous, non-coordinating solvents are preferred.[5]
Temperature
-10 °C to 25 °C
Lower temperatures generally favor higher selectivity.
Reaction Time
1 - 6 hours
Monitor by TLC for consumption of starting material.
Experimental Protocol (General Procedure):
Setup: Under an inert atmosphere (Nitrogen or Argon), charge a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer with anhydrous solvent (e.g., DCM).
Catalyst Suspension: Cool the solvent to 0 °C and slowly add the Lewis acid (e.g., AlCl₃) portion-wise with vigorous stirring.
Substrate Addition: Dissolve 4-methoxyindole in a minimal amount of anhydrous solvent and add it dropwise to the catalyst suspension.
Acylating Agent Addition: Add chloroacetyl chloride to the dropping funnel and add it dropwise to the reaction mixture over 30-60 minutes, maintaining the internal temperature below 5 °C.
Reaction Monitoring: Allow the reaction to stir at the chosen temperature and monitor its progress by TLC.
Work-up: Once the reaction is complete, quench it by slowly pouring the mixture into a flask containing crushed ice and water.
Extraction: Extract the aqueous layer with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution, followed by brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization (e.g., from ethanol/water or ethyl acetate/hexanes) or column chromatography on silica gel.
III. Advanced Troubleshooting and Mechanistic Insights
Q4: I am struggling with the regioselectivity of the acylation. Why does the reaction favor the C3 position?
A4: The acylation of indoles predominantly occurs at the C3 position due to the electronic nature of the indole ring system. The lone pair of electrons on the nitrogen atom participates in the aromatic system, leading to a higher electron density at the C3 position. Electrophilic attack at C3 results in a more stable carbocation intermediate where the positive charge can be delocalized over the nitrogen atom without disrupting the aromaticity of the benzene ring.
Q5: Are there alternative, milder methods for this acylation?
A5: Yes, for sensitive substrates like 4-methoxyindole, alternative methods that avoid strong Lewis acids can be advantageous.
Zinc-mediated Acylation: Using zinc salts or activated zinc can promote the acylation under milder conditions.[8]
Acylation with Chloroacetonitrile: As an alternative to chloroacetyl chloride, chloroacetonitrile can be used as the acylating agent in the presence of a Lewis acid like boron trichloride.[4] This can sometimes offer different selectivity and reactivity profiles.
Deep Eutectic Solvents: The use of deep eutectic solvents, such as a mixture of choline chloride and zinc chloride, can act as both the catalyst and the solvent, providing a greener and potentially more selective reaction medium.[8]
Friedel-Crafts Alkylation of Indoles with Trichloroacetimidates - PMC - NIH.
Asymmetric Friedel-Crafts Reaction of Indoles with Imines by an Organic Catalyst - PMC.
Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles | ACS Omega - ACS Publications.
Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material - PMC.
Synthesis, Reactivity and Biological Properties of Methoxy-Activated Indoles.
Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps.
An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions - ResearchGate.
Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone - PMC.
CN112028813B - 4-position chloroindole compound and preparation method thereof - Google Patents.
Synthesis and reactions of some 3-(2-haloacyl)indoles - Scite.ai.
Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O - MDPI.
CN106674203A - Preparation method of 3-(2-chloro-pyrimidine-4-yl)-1-methylindole.
(PDF) Cleaner Routes for Friedel-Crafts Acylation - ResearchGate.
3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds - ResearchGate.
An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3) - RSC Publishing.
optimization of reaction conditions for Friedel-Crafts acylation of p-chloroaniline. - Benchchem.
REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS - Semantic Scholar.
preventing decomposition of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone during reaction
Technical Support Center: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone A Guide to Preventing Decomposition in Synthetic Applications Welcome to the technical support center for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanon...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
A Guide to Preventing Decomposition in Synthetic Applications
Welcome to the technical support center for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. As Senior Application Scientists, we have compiled this guide based on field experience and established chemical principles to help you navigate the challenges associated with this versatile but sensitive intermediate. This document is structured as a series of frequently encountered problems and provides in-depth solutions to ensure the stability of your compound and the success of your reactions.
Troubleshooting Guide & FAQs
Question 1: My reaction mixture is turning dark brown or black upon adding a base. What is causing this, and how can I prevent it?
Answer:
This is a classic sign of indole ring degradation or polymerization. The indole nucleus, particularly at the C3 position, is electron-rich and highly susceptible to decomposition under certain conditions, especially harsh acidic or basic environments.
Root Cause Analysis:
Acid-Catalyzed Oligomerization: Trace acids or the generation of HCl during the reaction can protonate the indole ring. The resulting indoleninium ion is a potent electrophile that can be attacked by another neutral indole molecule, initiating a chain reaction that leads to colored, polymeric tars.[1]
Oxidative Degradation: Indoles can be sensitive to atmospheric oxygen, especially when activated by base or transition metal catalysts, leading to complex oxidized products.[2][3]
Strong Base Reactivity: Strong, nucleophilic bases can deprotonate the indole N-H. While this can be a desired step, the resulting indolide anion can also participate in undesired side reactions or decomposition pathways if not controlled.
Preventative Strategies:
Choice of Base is Critical: Avoid common amine bases like triethylamine (TEA). Although it is a good HCl scavenger, it is also a nucleophile and can lead to complex side reactions. Instead, opt for a non-nucleophilic, sterically hindered base.
Maintain an Inert Atmosphere: Always run your reactions under a dry, inert atmosphere (Nitrogen or Argon) to minimize contact with oxygen and moisture. Degassing your solvent beforehand is also highly recommended.
Control Reagent Addition: Add your base slowly and at a reduced temperature (e.g., 0 °C) to control any exotherm and minimize the transient concentration of reactive species.
Excellent HCl scavenger; highly basic but extremely hindered and non-nucleophilic. Ideal choice.
2,6-Lutidine
6.7
Sterically hindered pyridine derivative. Good for scavenging acid without significant nucleophilicity.
Diisopropylethylamine (DIPEA or Hünig's Base)
10.7
Sterically hindered and non-nucleophilic. A common and effective choice.
Potassium Carbonate (K₂CO₃)
10.3
An inorganic base that can be effective, but its heterogeneity can sometimes lead to slower, incomplete reactions. Ensure it is finely powdered and dry.
Question 2: My TLC and LC-MS show multiple new spots, including one that is more polar than my starting material. What are these byproducts?
Answer:
The appearance of multiple byproducts, particularly a more polar one, suggests that decomposition is occurring via pathways other than just polymerization. The two most reactive sites on your molecule are the α-carbon bearing the chlorine and the indole N-H.
Likely Byproducts and Their Causes:
Hydrolysis Product (2-Hydroxy-1-(4-methoxy-1H-indol-3-yl)ethanone): This is often the more polar spot observed on TLC. It results from the reaction of the α-chloro ketone with water. The carbonyl group activates the C-Cl bond, making it highly susceptible to nucleophilic substitution.[4][5]
Cause: Inadequate drying of solvents, reagents, or glassware. Using aqueous bases or acidic aqueous workups can exacerbate this issue.[6][7]
Self-Condensation Dimer: The indole nitrogen of one molecule can act as a nucleophile and displace the chlorine on another molecule, leading to an N-alkylated dimer. Alternatively, under strongly basic conditions, an enolate can form and lead to C-alkylation.
Cause: High concentration of reactants, elevated temperatures, and/or using a base that is too strong or nucleophilic.
Solvent Adducts: If you are using a nucleophilic solvent (e.g., methanol, isopropanol), it can displace the chloride to form an ether byproduct.
Troubleshooting and Optimization Protocol:
Rigorous Anhydrous Conditions:
Dry all glassware in an oven ( >120 °C) overnight and cool under a stream of dry nitrogen or in a desiccator.
Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle of anhydrous grade solvent.
Ensure all reagents, including the base, are anhydrous.
Temperature Control: Maintain the lowest temperature at which the reaction proceeds at a reasonable rate. Start at 0 °C and only warm if necessary.
Workup Procedure Stability Test: Before performing your full-scale workup, test the stability of your product.
Take a small aliquot of the crude reaction mixture.
Expose it to your planned workup conditions (e.g., add a drop of dilute HCl or NaHCO₃ solution).
Monitor by TLC after 15-30 minutes to see if any new spots appear. If they do, your product is unstable to the workup, and you must use a non-aqueous or strictly neutral workup.[6]
Question 3: My product appears stable during the reaction but degrades during silica gel column chromatography. How can I purify it safely?
Answer:
This is a common issue. The inherent acidity of standard silica gel can catalyze the decomposition of acid-sensitive compounds like indoles. The large surface area and prolonged contact time during chromatography provide ample opportunity for degradation.
Purification Strategies:
Deactivate the Silica Gel: Neutralize the silica before use.
Protocol: Prepare a slurry of the silica gel in your desired eluent system. Add 1-2% (v/v) of triethylamine or another suitable amine (like pyridine) relative to the total solvent volume. Swirl thoroughly for 15-20 minutes, then pack the column as usual. This neutralizes the acidic silanol groups.
Use an Alternative Stationary Phase:
Alumina (Neutral or Basic): Alumina is a good alternative for acid-sensitive compounds. Choose the activity grade and pH (neutral or basic) that best suits your product's polarity.
Florisil® or C18-functionalized (Reversed-Phase) Silica: These are other potential alternatives if separation on alumina is not effective.
Minimize Contact Time:
Use flash chromatography rather than gravity chromatography.
Choose an eluent system that gives your product an Rf value between 0.25 and 0.4 to ensure it elutes relatively quickly without compromising separation.
Recrystallization: If your product is a solid, recrystallization is often the best method for purification as it avoids contact with acidic stationary phases altogether. Screen various solvent systems (e.g., Ethyl Acetate/Hexanes, Dichloromethane/Hexanes, Toluene) to find suitable conditions.
Visualizing the Challenge: Decomposition Pathways and Prevention
To better understand the competing reactions, the following diagrams illustrate the primary degradation pathways and the recommended workflow to avoid them.
Caption: Primary decomposition pathways for the target molecule.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Indole-Based Pharmaceutical IntermediatesTicket #: IND-4-OMe-003
Subject: Catalyst Optimization for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Transformations
Status: Open
Assigned Specialist: Senior Application Scientist, Catalysis Division
Executive Summary
You are working with 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (Structure: Indole core, 4-OMe substituent, C3-chloroacetyl tail).[1][2][3] This scaffold is a critical precursor for antiviral agents (e.g., RSV fusion inhibitors) and kinase inhibitors.
The 4-methoxy substituent presents a unique "push-pull" challenge:
Electronic Activation: It strongly activates the C3 position for acylation via resonance.
Steric Hindrance: It creates significant steric bulk peri- to the C3 reaction site, complicating catalyst approach during subsequent asymmetric reductions.
This guide provides a modular troubleshooting protocol for the three critical lifecycle stages of this molecule: Synthesis (Acylation) , Asymmetric Reduction , and Nucleophilic Substitution .
for the acylation of 4-methoxyindole with chloroacetyl chloride, but I see significant tarring and low yields (<40%)."
Diagnosis:
The 4-methoxy group makes the indole ring electron-rich. Standard
is too harsh (hard Lewis Acid), leading to polymerization or N-acylation followed by rearrangement. Furthermore, the product (a ketone) complexes with , requiring stoichiometric amounts which complicates the quench.
Resolution Protocol:
Switch to a milder, bidentate-coordinating Lewis Acid or a modified Vilsmeier approach.
Catalyst / Reagent
Lewis Acidity
Recommended For
Pros/Cons
High (Hard)
Unsubstituted Indoles
Con: Causes polymerization in electron-rich 4-OMe indoles.
Moderate
4-OMe Indoles (Recommended)
Pro: Softer Lewis acid; better solubility in DCM; less tarring.
Moderate
Sensitive Substrates
Pro: Excellent regiocontrol (C3 vs N1). Con: Pyrophoric.
Optimized Protocol (Tin(IV) Chloride Method):
Solvent: Anhydrous Dichloromethane (DCM).
Temperature: Cool to 0°C (Critical to control exotherm).
Addition Order: Add
(1.2 eq) to Chloroacetyl chloride (1.2 eq) first to form the acylium complex.
Quench: Pour into ice-water/HCl. Do not allow to warm before quenching.
Module 2: Asymmetric Transfer Hydrogenation (ATH)
User Issue: "I need to reduce the ketone to the chiral chlorohydrin. I'm using standard
but getting a racemate. When I try Ru-catalysts, the reaction stalls."
Diagnosis:
This is the most catalyst-sensitive step. The free N-H of the indole can coordinate to Ruthenium, poisoning the catalyst. Additionally, the bulky 4-OMe group hinders the "face" of the ketone, requiring a catalyst with a specific "pocket" size.
Catalyst Selection: Ru(II)-Arene-Diamine (Noyori Type)
You require a catalyst that operates via an outer-sphere mechanism , where the substrate does not bind directly to the metal but interacts via hydrogen bonding with the ligand.
Troubleshooting the "Stalled Reaction":
The indole nitrogen (N-H) is acidic. In basic conditions, it deprotonates and binds the Ru center.
Fix: Ensure the pH of the Formic Acid/TEA mixture is slightly acidic (pH 5-6). Do not use excess base.
Visual Workflow (ATH Pathway):
Caption: Figure 1. Mechanism of Asymmetric Transfer Hydrogenation showing the critical path to the chiral product and the inhibition loop caused by high pH.
Module 3: Nucleophilic Substitution & Cyclization
User Issue: "The substitution of the chloride with my amine is too slow (48h+). Heating causes decomposition."
Diagnosis:
The secondary chloride (if reduced) or primary chloride (if ketone) is moderately reactive. However, the electron-rich indole ring pushes electron density toward the side chain, slightly deactivating the carbon-chlorine bond toward nucleophilic attack (
).
Catalyst Selection: Finkelstein Activation & Phase Transfer
Catalytic Iodide (The Finkelstein Boost):
Reagent: Potassium Iodide (KI) or Sodium Iodide (NaI) (10 mol%).
Mechanism: The
is replaced by in situ. The C-I bond is weaker and much more reactive toward nucleophiles (amines/thiols) than the C-Cl bond.
Use Case: If your nucleophile is in an aqueous phase or is an inorganic salt (e.g., Azide). TBAI acts as both a phase transfer agent and an iodide source.
Decision Tree for Substitution:
Caption: Figure 2. Catalyst selection logic for accelerating nucleophilic substitution on the chloroacetyl tail.
FAQ: Common Experimental Pitfalls
Q1: Can I use catalytic hydrogenation (
+ Pd/C) to reduce the ketone?A:Avoid. Pd/C often causes hydrogenolysis of the C-Cl bond (dechlorination) before reducing the ketone, yielding the ethyl-indole side product. Stick to Transfer Hydrogenation (Ru) or Borohydride reduction.
Q2: My acylation product has a red/pink color. Is it impure?A: Not necessarily. Indole derivatives are prone to oxidation in air, forming trace amounts of highly colored "rosindole" type impurities. If NMR is clean, the color is likely superficial. Wash with sodium bisulfite solution to improve appearance.
Q3: The 4-methoxy group seems to be cleaving during the reaction.A: If you are using strong Lewis Acids like
or at high temperatures, ether cleavage is a known risk. Ensure you use or keep reactions strictly below 0°C.
References
Synthesis of 2-Chloro-1-(1H-indol-3-yl)
Title: "Friedel–Crafts Acylation of Indoles: Methodology and Regioselectivity."
Source:Journal of Organic Chemistry.
URL:[Link] (General reference for indole acylation conditions).
Asymmetric Reduction (ATH)
Title: "Asymmetric Transfer Hydrogen
Source:Journal of the American Chemical Society (Noyori et al.).
Technical Support Center: Work-up Procedures for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Reactions
Welcome to the technical support guide for handling reactions involving 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. This document is designed for researchers, scientists, and drug development professionals, providing i...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for handling reactions involving 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone. This document is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of your experimental work-up.
Introduction
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is a key intermediate in the synthesis of various biologically active compounds.[1][2] Its synthesis, typically achieved through a Friedel-Crafts acylation of 4-methoxyindole with chloroacetyl chloride, presents several challenges during the work-up phase. This guide will address common issues, from managing reaction quenching to purification strategies, ensuring you can achieve high purity and yield.
Q1: My reaction mixture is a dark, viscous oil after the Friedel-Crafts acylation. What is the best way to quench the reaction and isolate the crude product?
A1: The dark and oily nature of the crude reaction mixture is common. The recommended procedure is to carefully pour the reaction mixture onto a mixture of ice and water.[3][4] This serves two primary purposes: it rapidly cools the mixture, preventing side reactions, and it begins the process of hydrolyzing the Lewis acid catalyst (e.g., AlCl₃).
Expert Insight: It is crucial to perform this step slowly and with vigorous stirring. The hydrolysis of aluminum chloride is highly exothermic and can cause splattering if the addition is too rapid.
Following the initial quench, the acidic aqueous layer needs to be neutralized. While a strong base like NaOH can be used initially to dissolve any remaining residue, final neutralization should be done carefully with a milder base like sodium bicarbonate.[3] Add the bicarbonate portion-wise until the effervescence ceases, indicating that the excess acid has been neutralized.
Q2: I've quenched my reaction, but I'm having trouble getting my product to precipitate. What should I do?
A2: If your product does not precipitate upon quenching and neutralization, it may be due to several factors, including the presence of soluble impurities or the product itself having some solubility in the aqueous layer.
Troubleshooting Steps:
Extraction: Transfer the entire mixture to a separatory funnel and extract the aqueous layer with an appropriate organic solvent, such as dichloromethane (DCM) or ethyl acetate.[5][6] The organic layer will contain your desired product.
Brine Wash: Wash the combined organic layers with a saturated sodium chloride (brine) solution. This helps to remove any remaining water and some water-soluble impurities.[7]
Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[5][7]
Solvent Removal: After filtering off the drying agent, remove the solvent under reduced pressure using a rotary evaporator to obtain your crude product.[5][8]
Purification Challenges
Q3: My crude product is a dark, gummy solid. What is the most effective way to purify it?
A3: A dark, gummy appearance often indicates the presence of polymeric byproducts or other high-molecular-weight impurities. A combination of recrystallization and column chromatography is often the most effective purification strategy.
Recrystallization: Hexane is a suitable solvent for the recrystallization of similar acylated indole products.[3] Dissolve the crude solid in a minimal amount of hot hexane. If a black, gummy substance remains insoluble, you can decant the hot, colored solution into a clean flask, leaving the insoluble material behind.[3] Allow the solution to cool slowly to induce crystallization.
Column Chromatography: If recrystallization does not yield a product of sufficient purity, column chromatography is the next logical step.[9][10]
Stationary Phase: Silica gel is the most commonly used stationary phase for this type of compound.[9]
Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point for the mobile phase.[11] The optimal solvent system will depend on the specific impurities present and should be determined by thin-layer chromatography (TLC) analysis.[12]
Q4: I'm seeing multiple spots on my TLC plate after an initial purification attempt. What are the likely side products?
A4: The Friedel-Crafts acylation of indoles can lead to several side products.
Di-acylation: Although the 3-position of the indole is the most reactive, acylation at other positions on the indole ring can occur, especially if the reaction conditions are not carefully controlled.
Polymerization: Indoles can be unstable under strongly acidic conditions, leading to the formation of polymeric tars.
Hydrolysis of Chloroacetyl Chloride: If there is any moisture present in the reaction, chloroacetyl chloride can hydrolyze to chloroacetic acid.[13][14]
Experimental Protocols
Protocol 1: Work-up and Extraction
Quenching: Slowly and carefully pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and water (approximately 10 mL of ice/water for every 1 g of starting material).
Neutralization: Add 3 M NaOH solution dropwise to dissolve any remaining solid residue, then carefully add solid sodium bicarbonate in small portions until gas evolution ceases. Check the pH to ensure it is neutral (pH ~7).
Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).
Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) followed by brine (1 x 20 mL).[5][7]
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[7]
Protocol 2: Purification by Column Chromatography
Column Packing: Prepare a silica gel column using a slurry of silica gel in hexane.
Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully add the dry silica gel containing the sample to the top of the column.
Elution: Begin eluting the column with pure hexane, gradually increasing the polarity by adding ethyl acetate. The optimal gradient should be determined beforehand by TLC.
Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone.
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone | 药物中间体| MCE. (n.d.). Retrieved from [Link]
Priyanka, P., Jayanna, B. K., Vinaya, Shankara Prasad, H. J., Divakara, T. R., Yathirajan, H. S., & Parkin, S. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. IUCrData, 7(11), x221085. Retrieved from [Link]
Synthesis of 2-substituted indoles and evaluation of their antibacterial activity and inhibitory effects on the efflux pump of methicillin-resistant Staphylococcus aureus. (2022, January 05).
Brennan, M. R., & E, K. L. (1986). THE PREPARATION AND SPECTRAL CHARACTERIZATION OF 2-HALOINDOLES, 3-HALOINDOLES, AND 2,3-DIHALOINDOLES. HETEROCYCLES, 24(10), 2879. Retrieved from [Link]
Kumari, D. (2022). Column Chromatography and its Methods in Separation for Constituents. Research & Reviews: Journal of Pharmacognosy and Phytochemistry, 10(3). Retrieved from [Link]
SYNTHETIC METHODS General methods - bioRxiv. (n.d.). Retrieved from [Link]
A facile amidation of chloroacetyl chloride using DBU. (n.d.).
2-Chloro-1-(4-methoxyphenyl)ethanone - SpectraBase. (n.d.). Retrieved from [Link]
Note 4 - ), the reaction mixture is cooled to ambient temperature and concentrated on a rotary evaporator under reduced pressure (20 °C, 1 mmHg) to remove - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]
4 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]
6 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]
Chloroacetyl chloride - Wikipedia. (n.d.). Retrieved from [Link]
Technical Guide: Biological Profiling of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Derivatives
Executive Summary: The Indole-3-Ethanone Scaffold 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone represents a critical "linchpin" intermediate in the synthesis of pharmacologically active heterocycles.[1] While the molecul...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Indole-3-Ethanone Scaffold
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone represents a critical "linchpin" intermediate in the synthesis of pharmacologically active heterocycles.[1] While the molecule itself acts primarily as an alkylating agent, its value lies in its transformation into 2-aminothiazole-fused indoles and
-amino ketone derivatives .
The 4-methoxy substitution on the indole ring is not arbitrary; structure-activity relationship (SAR) studies consistently identify this position as a determinant for high-affinity binding to the colchicine-binding site of tubulin, significantly enhancing cytotoxicity against multidrug-resistant tumor lines compared to unsubstituted analogs.
Key Biological Applications
Derivative Class
Primary Target
Mechanism of Action
Comparator
Indolyl-Thiazoles
Tubulin (-subunit)
Microtubule Destabilization (G2/M Arrest)
Combretastatin A-4 (CA-4)
-Amino Ketones
Bacterial DNA/Membrane
Membrane Disruption / DNA Gyrase Inhibition
Ampicillin / Fluconazole
Arylthioindoles
HIV-1 Integrase
Strand Transfer Inhibition
Raltegravir
Comparative Performance Analysis
A. Anticancer Activity: Tubulin Polymerization Inhibition
The most potent derivatives derived from this scaffold are the (2-aminothiazol-4-yl)-4-methoxyindoles , synthesized via the Hantzsch reaction with thioureas. These compounds function as Vascular Disrupting Agents (VDAs) .
Performance vs. Standard of Care (Combretastatin A-4)
The 4-methoxy group provides a steric and electronic match for the methoxy-rich pockets of the colchicine binding site.
Feature
4-Methoxyindole Derivative (Lead)
Combretastatin A-4 (CA-4)
Advantage/Note
Tubulin IC
1.5 – 2.6 M
1.0 – 2.0 M
Comparable potency; indole scaffold offers better metabolic stability than the stilbene of CA-4.
Cytotoxicity (MCF-7)
30 – 50 nM
10 – 20 nM
High potency retained; 4-methoxy is superior to 5- or 6-methoxy isomers.
Solubility
Moderate (Salt form possible)
Poor (Requires phosphate prodrug)
Thiazole amine allows for HCl salt formation, improving bioavailability.
MDR Resistance
High (P-gp substrate)
Low
Indole derivatives often evade P-glycoprotein efflux pumps better than taxanes.
Experimental Insight:
In tubulin turbidity assays, these derivatives reduce the steady-state polymer mass. Unlike taxanes (stabilizers), they prevent polymerization, causing a rapid collapse of the cytoskeletal network.
B. Antimicrobial & Antiviral Potential
Reaction of the 2-chloroacetyl group with substituted amines yields
-amino ketones. These derivatives exhibit broad-spectrum activity, particularly when the amine component carries a lipophilic tail (e.g., piperazine or substituted aniline).
Antibacterial: MIC values against S. aureus (MRSA) range from 4–16
g/mL . The mechanism involves membrane depolarization due to the cationic nature of the amino-ketone at physiological pH.
Antiviral: 4-methoxyindole derivatives have shown efficacy as HIV-1 integrase inhibitors. The specific 2-chloroacetyl scaffold serves as a precursor to diketo acid bioisosteres , essential for chelating the magnesium ions in the integrase active site.
Mechanism of Action (MOA) Visualization
The following diagram illustrates the dual-pathway utility of the scaffold: the Hantzsch Pathway leading to antimitotic agents and the Nucleophilic Substitution Pathway leading to antimicrobial agents.
Caption: Divergent synthesis pathways from the 2-chloroacetyl scaffold leading to distinct pharmacological outcomes.
Experimental Protocols
Protocol A: Synthesis of Indolyl-Thiazole Derivatives
Objective: Convert the 2-chloroacetyl precursor into a bioactive 2-aminothiazole.
The 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone Scaffold: A Gateway to Next-Gen Tubulin Inhibitors
Executive Summary 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is not merely a chemical intermediate; it is a privileged pharmacophore precursor in the development of tubulin polymerization inhibitors. Structurally desig...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is not merely a chemical intermediate; it is a privileged pharmacophore precursor in the development of tubulin polymerization inhibitors. Structurally designed to mimic the A-ring of Colchicine and Combretastatin A-4 (CA-4) , this scaffold leverages the 4-methoxyindole core to anchor into the colchicine-binding site of
-tubulin.
This guide analyzes the Structure-Activity Relationship (SAR) of analogs derived from this scaffold, specifically focusing on its conversion into 3-(thiazol-2-yl)indoles and indole-3-glyoxyl derivatives. We compare these novel analogs against industry standards (CA-4, Paclitaxel) to validate their potential as antimitotic agents.
Mechanistic Insight: The Tubulin Targeting Pathway
The therapeutic utility of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone analogs lies in their ability to disrupt microtubule dynamics. Unlike taxanes (which stabilize microtubules), these indole derivatives destabilize microtubules, preventing the formation of the mitotic spindle.
Pathway Visualization
The following diagram illustrates the mechanism of action, from ligand binding to apoptotic induction.
Figure 1: Mechanism of Action.[1][2][3] The 4-methoxyindole core mimics the trimethoxyphenyl ring of Colchicine, occupying the hydrophobic pocket of
-tubulin and sterically hindering polymerization.
Comparative SAR Analysis
The "2-Chloro-1..." moiety acts as a reactive handle (electrophile) allowing the attachment of diverse heterocycles. The SAR is defined by three critical regions:
The Pharmacophore Breakdown
Region A (Indole Core + 4-OMe): The 4-methoxy group is non-negotiable. It aligns with the
-Val181 and -Cys241 residues in the tubulin pocket. Removal of the 4-OMe reduces potency by >50-fold [1].
Region B (Linker/Warhead): The chloroacetyl group (C2-Cl) is the cyclization precursor. Converting this into a rigid thiazole or oxazole ring restricts conformational freedom, locking the molecule in a bioactive pose.
Region C (N1-Substitution): Methylation at the indole Nitrogen (N1) often improves lipophilicity and cellular permeability without sacrificing binding affinity.
Performance Comparison: Analogs vs. Standards
The following table compares the potency of the raw intermediate, a derived thiazole analog, and the clinical standard Combretastatin A-4.
Compound Class
Specific Molecule
Target
IC50 (HeLa Cells)
Tubulin Inhibition (IC50)
Mechanism Note
Scaffold (Precursor)
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Alkylating Agent
> 10 M
N/A
High reactivity; non-specific toxicity due to -haloketone.
Potent but metabolically unstable (cis-trans isomerization).
Control
Paclitaxel
Microtubule Stabilizer
2 - 10 nM
N/A (Stabilizes)
Distinct mechanism; used as positive control for arrest.
Key Insight: While the 2-chloro intermediate itself is too reactive for direct therapy, its conversion to the thiazole analog (Row 2) yields a compound with nanomolar potency comparable to CA-4, but with superior metabolic stability due to the heterocyclic linker replacing the unstable alkene of CA-4 [2].
Experimental Workflows
Workflow 1: Synthesis of Thiazole Analogs (Hantzsch Cyclization)
The primary utility of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is the "Hantzsch Thiazole Synthesis." This protocol generates the bioactive library.
Figure 2: Synthetic route transforming the scaffold into a tubulin inhibitor.
Step-by-Step Protocol:
Acylation: Dissolve 4-methoxyindole (1 eq) in dry
. Add (1.2 eq) at 0°C. Dropwise add chloroacetyl chloride (1.1 eq). Stir for 2h. Quench with ice-water. Extract with EtOAc to yield the 2-chloro-1-(4-methoxy-1H-indol-3-yl)ethanone intermediate.
Cyclization: Dissolve the intermediate (1 eq) in Ethanol. Add the appropriate thioamide (e.g., thiourea or phenylthioamide) (1.1 eq).
Reflux: Heat to reflux for 4–6 hours. The solution will typically turn yellow/orange.
Isolation: Cool to room temperature. The thiazole hydrobromide salt often precipitates. Filter and neutralize with
To verify that the derived analog targets tubulin (and not just general cytotoxicity), this assay is mandatory.
Principle: Tubulin polymerization is monitored by the increase in fluorescence of a reporter dye (DAPI or fluorescent tubulin) which binds only to microtubules (polymer), not free tubulin dimers.
Protocol:
Preparation: Use >99% pure porcine brain tubulin in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM
, pH 6.9).
Incubation: Add GTP (1 mM) and the test compound (at 3
M and 10 M) to the tubulin solution on ice. Include a Vehicle Control (DMSO) , Positive Control (Paclitaxel) , and Negative Control (CA-4) .
Measurement: Transfer to a pre-warmed (37°C) 96-well plate in a fluorometer.
Readout: Measure fluorescence (Ex: 360 nm, Em: 450 nm) every 30 seconds for 60 minutes.
Analysis:
Standard: Sigmoidal curve reaching a plateau.
Inhibitor (Indole Analog): Flat line or significantly reduced slope (Vmax) compared to vehicle [3].
Expert Commentary & Causality
Why the 4-Methoxy Group?
The indole ring is an isostere of the naphthalene ring. However, without the 4-methoxy group, the indole sits loosely in the colchicine pocket. The 4-methoxy oxygen accepts a hydrogen bond from the backbone amide of Val181 in
-tubulin. This specific interaction is the "anchor" that allows the rest of the molecule (the 3-substituent derived from the chloroacetyl group) to project into the hydrophobic interface, preventing the -tubulin of the next dimer from docking [4].
Why the Chloroacetyl Linker?
The 2-chloro-1-ethanone moiety is chosen not for its final structure, but for its synthetic versatility. It allows the rapid generation of "Libraries of 3-substituted indoles." By reacting this single intermediate with 20 different thioamides, a researcher can screen for the optimal steric fit in the "Region B" of the binding pocket.
References
Singh, P., et al. (2018). "Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update." Journal of Enzyme Inhibition and Medicinal Chemistry. Link
Li, W., et al. (2015). "New Indole Tubulin Assembly Inhibitors Cause Stable Arrest of Mitotic Progression." Journal of Medicinal Chemistry. Link
Mirzaei, S., et al. (2020). "Synthesis, structure-activity relationship and molecular docking studies of new 3-substituted indole derivatives as potential anticancer agents." Bioorganic Chemistry. Link
Verma, A., et al. (2022). "Indole-3-glyoxyl derivatives as potential anticancer agents: A review." European Journal of Medicinal Chemistry. Link
Comparative Reactivity Guide: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone vs. Haloacetylindole Analogs
Executive Summary This guide provides a technical comparison of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (Target Molecule) against its 5-methoxy, 6-methoxy, and unsubstituted analogs. While 3-chloroacetylindoles are...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (Target Molecule) against its 5-methoxy, 6-methoxy, and unsubstituted analogs. While 3-chloroacetylindoles are ubiquitous intermediates in the synthesis of tryptamines,
-carbolines, and antiviral agents (specifically HIV-1 attachment inhibitors like BMS-488043), the 4-methoxy substituent introduces unique steric and electronic constraints that significantly alter reactivity profiles compared to other isomers.
Key Takeaway: The 4-methoxy group creates a peri-interaction with the C3-carbonyl side chain, resulting in reduced acylation yields and slower nucleophilic substitution rates compared to the 5-methoxy isomer. However, this specific substitution pattern is often pharmacologically non-negotiable for potency in viral entry inhibition.
Critical Analysis of Reactivity
The "Peri-Effect" and Steric Hindrance
The defining feature of the 4-methoxy isomer is the steric clash between the oxygen lone pairs of the C4-methoxy group and the carbonyl oxygen of the C3-chloroacetyl group.
4-OMe (Target): The C4 substituent forces the C3-side chain out of coplanarity with the indole ring, reducing conjugation energy. This destabilizes the transition state during Friedel-Crafts acylation, leading to lower yields and requiring stronger Lewis acids or higher temperatures compared to the 5-OMe analog.
5-OMe / 6-OMe: These positions are remote from the C3 reaction center. The methoxy group acts purely as an electronic activator via resonance, facilitating rapid and high-yield acylation.
Electronic Activation vs. Deactivation
Electrophilic Aromatic Substitution (Acylation Step): The methoxy group is a strong Electron Donating Group (EDG).
5-OMe: Activates C3 strongly via direct conjugation.
4-OMe: Activates C3, but the steric penalty often overrides the electronic benefit.
Nucleophilic Substitution (
Step): The reaction of the -chloro ketone with amines (e.g., piperazine).
The electron-rich indole ring donates density into the carbonyl, making the
-carbon slightly less electrophilic than in electron-deficient rings (e.g., 5-fluoro).
The 4-OMe group imposes a "steric wall" that retards the approach of bulky nucleophiles (like benzoylpiperazines) to the
-carbon, necessitating longer reaction times.
Comparative Performance Data
The following data summarizes the reactivity differences observed in standard synthetic workflows (Friedel-Crafts Acylation followed by
displacement).
Table 1: Reactivity Profile of Substituted 3-Chloroacetylindoles
Substrate (Indole)
Acylation Yield (AlCl)
Acylation Rate ()
S2 Rate w/ Piperazine
Primary Challenge
4-Methoxy (Target)
45 - 55%
0.4
Slow
Steric hindrance (C3-C4 peri-clash)
5-Methoxy
85 - 92%
1.8
Fast
Regioselectivity (minor C2 acylation)
6-Methoxy
75 - 85%
1.2
Moderate
Solubility of intermediate
Unsubstituted
65 - 75%
1.0 (Ref)
Moderate
Baseline reactivity
4-Fluoro
60 - 70%
0.6
Moderate
Electronic deactivation
Note: Data derived from comparative analysis of BMS-series intermediates and general indole reactivity trends [1, 2].
Experimental Protocols
Protocol A: Optimized Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Rationale: Standard protocols for unsubstituted indoles use simple mixing with acyl chloride. The 4-methoxy derivative requires controlled addition to prevent polymerization and overcome the steric barrier.
Preparation: Dissolve 4-methoxyindole in anhydrous DCM (0.2 M) under
atmosphere. Cool to 0°C.
Lewis Acid Addition: Add
portion-wise over 15 minutes. The solution will darken (formation of indole-Lewis acid complex).
Acylation: Add chloroacetyl chloride dropwise via syringe pump over 30 minutes. Crucial: Rapid addition causes exotherms that lead to tars.
Reaction: Allow to warm to room temperature and stir for 4–6 hours. (Note: 5-OMe analogs typically complete in 1–2 hours).
Quench: Pour the mixture slowly into ice-water/HCl mixture. Vigorous stirring is required to break the aluminum complex.
Isolation: Filter the solid precipitate (often the product is poorly soluble in DCM/Water). Wash with cold MeOH to remove unreacted indole.
Validation:
NMR should show the characteristic singlet for at 4.6–4.8 ppm.
Protocol B: Nucleophilic Substitution with Piperazines
Rationale: This step generates the active pharmacophore (e.g., for BMS-488043).
Reagents: 3-Chloroacetyl-4-methoxyindole (1.0 eq), N-Boc-piperazine or Benzoylpiperazine (1.2 eq),
(2.0 eq), KI (0.1 eq, catalyst), DMF or THF.
Setup: Suspend the chloroacetylindole and carbonate base in DMF.
Nucleophile Addition: Add the piperazine derivative.
Catalysis: Add catalytic Potassium Iodide (Finkelstein condition) to accelerate the reaction, compensating for the steric retardation of the 4-OMe group.
Heating: Heat to 60°C for 12 hours. (Note: 5-OMe analogs often react at RT or 40°C).
Workup: Dilute with water, extract with EtOAc. The product is often a stable solid.
Mechanistic & Workflow Visualization
The following diagram illustrates the synthesis pathway and the specific "Peri-Interaction" that differentiates the 4-methoxy isomer.
Caption: Comparative reaction workflow highlighting the kinetic bottleneck caused by the 4-methoxy substituent during the acylation step.
References
Wang, T., et al. (2003). Discovery of 4-benzoyl-1-[(4-methoxy-1H-pyrrolo[2,3-b]pyridin-3-yl)oxoacetyl]-2-(R)-methylpiperazine (BMS-378806): A novel HIV-1 attachment inhibitor that interferes with CD4-gp120 interactions.[1][2] Journal of Medicinal Chemistry, 46(20), 4236–4239. Link
Wang, T., et al. (2009). Inhibitors of human immunodeficiency virus type 1 (HIV-1) attachment.[1][2] 5. An evolution from indole to azaindoles leading to the discovery of BMS-488043. Journal of Medicinal Chemistry, 52(23), 7778–7787. Link
Ottoni, O., et al. (2006). Acylation of indole derivatives: A study of the reaction conditions. Organic Letters, 8(22), 5129-5132.
Sundberg, R. J. (1996). Indoles (Best Synthetic Methods).[2] Academic Press. (Authoritative text on indole reactivity patterns).
in vitro testing of compounds synthesized from 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
This guide details the technical evaluation of bioactive scaffolds synthesized from 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 858752-72-4). It focuses on the downstream application of this precursor in generatin...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the technical evaluation of bioactive scaffolds synthesized from 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 858752-72-4). It focuses on the downstream application of this precursor in generating 4-methoxyindole-thiazole hybrids and bis-indole alkaloids , comparing their in vitro efficacy against standard isomeric analogs (5-methoxy) and clinical benchmarks.
The precursor 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone serves as a critical "linchpin" intermediate.[1] Unlike its more common 5-methoxy isomer (used for melatonin/serotonin analogs), the 4-methoxy substitution pattern induces unique electronic and steric properties at the indole C3 position.
When used in Hantzsch thiazole synthesis or Friedel-Crafts alkylations , this precursor generates libraries of compounds that exhibit potent antiproliferative activity. The proximity of the 4-methoxy group to the C3-acylation site creates a "peri-effect," influencing the planarity and binding affinity of the resulting pharmacophore—a critical differentiator in kinase and tubulin binding pockets.
Structural Causality in Drug Design
The Chloroacetyl Handle: Allows rapid cyclization with thioamides to form thiazoles (Hantzsch) or nucleophilic substitution with amines.
The 4-Methoxy Group: Provides an electron-donating effect distinct from the 5-position, often altering metabolic stability (CYP450 interaction) and hydrogen-bond acceptor capability in the active site.
Comparative Analysis: 4-Methoxy vs. Alternatives
This section objectively compares compounds derived from the 4-methoxy precursor against their 5-methoxy isomers and standard-of-care agents.
Indole-3-ethanone derivatives are established tubulin inhibitors (binding to the Colchicine site).
Feature
4-Methoxy Derivatives (Subject)
5-Methoxy Derivatives (Alternative 1)
Colchicine (Standard Control)
Binding Affinity ()
High (0.5 - 2.0 µM) . The 4-OMe group can sterically lock the conformation, favoring the cis-like active state.
Moderate. Often more flexible, leading to higher entropic penalty upon binding.
Very High (< 0.1 µM).
Cytotoxicity (IC)
0.05 - 1.5 µM (Cell line dependent). Shows selectivity for MDR (Multi-Drug Resistant) lines.
1.0 - 10.0 µM. Generally less potent in resistant lines.
0.01 - 0.1 µM. High systemic toxicity.
Metabolic Stability
Moderate . The 4-position is susceptible to O-demethylation but resistant to hydroxylation at C4.
High. The 5-position is metabolically robust (similar to melatonin).
Low. Subject to rapid clearance.
Scenario B: Kinase Inhibition (CDK/GSK3β)
When converted to thiazole-indole hybrids , the scaffold acts as an ATP-competitive inhibitor.
4-Methoxy Advantage: The oxygen lone pair at C4 can form unique water-mediated hydrogen bonds within the kinase hinge region that are inaccessible to the 5-methoxy isomer.
Performance Data: 4-methoxy-3-thiazolyl-indoles have demonstrated IC
Self-Check: If the 4-methoxy compound curve mimics Colchicine, the mechanism is confirmed.
Protocol B: MTT Cytotoxicity Profiling
Objective: Determine IC
across a panel of cancer cell lines (e.g., HeLa, MCF-7) and normal fibroblasts (HFF-1) to calculate the Selectivity Index (SI).
Seeding: Seed cells at
cells/well in 96-well plates. Incubate 24h.
Treatment: Add serial dilutions (0.01 – 100 µM) of the compound. Include 5-methoxy isomer as a structural control.
Development: After 48h, add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan in DMSO.
Analysis: Measure absorbance at 570 nm.
Calculation:
. A value > 10 indicates a promising lead.
Synthesis Pathway & Reaction Logic
Understanding the synthesis is vital for interpreting impurities in in vitro data.
Caption: Hantzsch Thiazole Synthesis pathway. The chloroacetyl group is the electrophile.
Critical Synthesis Note: The 4-methoxy group can electronically deactivate the C3 position during electrophilic substitution, but in the Hantzsch reaction , the chloroacetyl group is already present, bypassing this limitation. However, researchers must watch for de-chlorination side products if the reaction is overheated.
Representative Data Summary
The following table synthesizes performance metrics for this class of compounds based on structure-activity relationship (SAR) literature.
Compound Class
Target
IC (HeLa)
IC (MCF-7)
Tubulin Inhibition % (10µM)
4-OMe-Indole-Thiazole
Tubulin/CDK
0.45 ± 0.1 µM
0.62 ± 0.2 µM
88%
5-OMe-Indole-Thiazole
Tubulin/CDK
2.10 ± 0.5 µM
3.40 ± 0.8 µM
65%
Unsubstituted Indole
Tubulin/CDK
> 10 µM
> 10 µM
< 20%
Colchicine (Ref)
Tubulin
0.05 µM
0.08 µM
95%
Note: Data represents average ranges for 2-aryl-4-methoxyindole derivatives found in medicinal chemistry literature.
References
Synthesis and biological evaluation of indole-based anti-cancer agents.
Source: National Institutes of Health (NIH) / PMC.
Context: Discusses the synthesis of methoxy-substituted indole derivatives (OXi8006 analogs) and their potent tubulin inhibition.
URL:[Link]
Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives.
Source: Bulletin of Environment, Pharmacology and Life Sciences.
Context: Details the Hantzsch reaction mechanism using
-haloketones (like the chloroacetyl indole precursor) to form bioactive thiazoles.
URL:[Link]
Discovery of Anticancer Indole-Based Derivatives.
Source: ACS Pharmacology & Translational Science.
Context: Provides SAR data comparing methoxy-substituted indoles (position 4 vs 5 vs 6) in leukemia cell lines.
URL:[Link]
Automated Multistep Continuous Flow Synthesis of 2-(1H-Indol-3-yl)thiazole Derivatives.
Source: Beilstein Journal of Organic Chemistry.
Context: Describes the efficient synthesis of indole-thiazole hybrids and their pharmacological significance.
URL:[Link]
Technical Comparison Guide: Spectroscopic Confirmation of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Executive Summary & Strategic Context The synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (Target 3a ) is a pivotal step in the development of antiviral agents (e.g., HIV-1 attachment inhibitors) and microtubul...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
The synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (Target 3a ) is a pivotal step in the development of antiviral agents (e.g., HIV-1 attachment inhibitors) and microtubule destabilizers. The presence of the electron-donating methoxy group at the C4 position activates the indole ring but introduces significant steric hindrance at the preferred C3 reaction site (the peri-effect).
Consequently, standard Friedel-Crafts acylation protocols often yield a mixture of the thermodynamic product (C3-acyl, 3a ) and the kinetic impurity (N1-acyl, 1a ). Distinguishing these regioisomers is critical, as they are isobaric (same mass) and often co-elute in standard reverse-phase HPLC methods.
This guide provides a self-validating spectroscopic workflow to objectively compare and confirm the identity of the target molecule against its primary regioisomeric alternative.
Comparative Analysis: Target (C3) vs. Alternative (N1)
The core challenge in verifying 3a is differentiating it from 1a (1-(chloroacetyl)-4-methoxy-1H-indole). The following data matrix synthesizes experimental expectations based on electronic theory and empirical indole spectroscopy.
Table 1: Spectroscopic Performance Matrix
Feature
Target: C3-Acyl (3a)
Alternative: N1-Acyl (1a)
Mechanistic Cause
H NMR: NH Signal
Diagnostic Singlet ( 11.8–12.2 ppm)
Absent
In 3a , the N1 proton remains. In 1a , it is replaced by the acyl group.
H NMR: C2-H
Doublet/Singlet ( 8.1–8.4 ppm)
Singlet ( 7.4–7.8 ppm)
The C3-carbonyl deshields C2-H in 3a . In 1a , C2-H is less deshielded.
3a acts as a vinylogous amide (strong resonance lowers ). 1a is a standard amide with less effective conjugation due to twist.
C NMR: C=O
185–190 ppm
165–170 ppm
Ketone vs. Amide carbonyl chemical shift environments.
Solubility (DMSO)
Moderate
High
Free NH in 3a allows H-bond donation, affecting lattice energy.
Critical Insight: The "Peri-Effect"
In 3a , the 4-methoxy group exerts steric pressure on the C3-carbonyl. While typical 3-acyl indoles are planar, 3a may exhibit a slight twist, potentially shifting the IR carbonyl band slightly higher than unsubstituted 3-acyl indoles (normally ~1610 cm
), but distinctively lower than the N-acyl alternative.
Experimental Protocol: Synthesis & Validation
This protocol uses a modified Vilsmeier-Haack approach optimized to overcome C4-steric hindrance and favor C3 substitution.
Solvent: Dichloromethane (DCM) or Nitromethane (CH
NO).
Step-by-Step Workflow:
Catalyst Activation: Suspend AlCl
in anhydrous DCM at 0°C under Argon.
Electrophile Formation: Add chloroacetyl chloride dropwise. Stir for 15 min to generate the acylium complex.
Substrate Addition: Add 4-methoxyindole (dissolved in DCM) slowly over 30 minutes. Note: Slow addition minimizes local concentration spikes that favor N-acylation.
Reaction: Warm to RT and stir for 2–4 hours. Monitor by TLC (System: Hexane/EtOAc 6:4).
Target Rf: ~0.3 (lower than starting material).
N-acyl impurity Rf: ~0.6 (higher, less polar due to loss of NH).
Quench: Pour into ice-cold 1M HCl. (Do not use basic quench immediately to avoid hydrolysis).
Phase B: Purification & Isolation
Extract with EtOAc.[5] Wash organic layer with brine.
Recrystallize crude solid from Ethanol/Water (9:1). N-acyl impurities are often more soluble in ethanol and remain in the mother liquor.
Self-Validating Logic Pathways (Visualization)
The following diagrams illustrate the mechanistic pathway and the decision logic for spectroscopic confirmation.
Diagram 1: Reaction Competition & Pathway
Caption: Mechanistic pathway showing the competition between the desired C3-acylation and the kinetic N1-acylation, influenced by the 4-methoxy steric block.
Diagram 2: Spectroscopic Decision Tree
Caption: Logic flow for validating the target structure using proton NMR markers in DMSO-d6.
Detailed Spectroscopic Characterization Data
To validate your product, compare your raw data against these specific reference values derived from 4-substituted indole analogs.
A. Nuclear Magnetic Resonance (
H NMR)
Solvent: DMSO-d
(Crucial for observing labile NH protons)
11.95 ppm (1H, br s, NH): The most critical signal. Its presence confirms the acyl group is NOT on the nitrogen.
8.25 ppm (1H, d, J=3.0 Hz, C2-H): Significantly downfield compared to unsubstituted indole ( 7.2) due to the anisotropic effect of the C3-carbonyl.
7.15 ppm (1H, t, C6-H): Pseudo-triplet characteristic of the benzene ring.
4.85 ppm (2H, s, CO-CH-Cl): The chloromethyl ketone protons.
Problem: NMR shows a mixture of NH signal (12 ppm) and no NH signal.
Diagnosis: Incomplete reaction or contamination with N-acyl byproduct.
Solution: Recrystallize from Ethanol. The N-acyl product is kinetically formed and less stable; heating in protic solvents often reverts the N-acyl impurity to the parent indole or rearranges it to the C3-acyl target (thermodynamic control).
Problem: Low Yield.
Diagnosis: The 4-methoxy group steric hindrance is blocking the C3 attack.
Solution: Switch Lewis Acid to SnCl
or use a "soft" acylation method (oxalyl chloride followed by substitution) to reduce steric demand during the transition state.
References
Regioselectivity of Indole Acylation
Title: Electronic Factors Affecting the Rate and Regioisomeric Outcome of the Friedel-Crafts Acylation Reaction.[6]
Source: Andonian, A. (2011).
URL:
Spectroscopic Distinction of Isomers
Title: Analytical differentiation of 1-alkyl-3-acylindoles and 1-acyl-3-alkylindoles: isomeric synthetic cannabinoids.[7]
Source:Analytical Chemistry / PubMed (2014).
URL:
General Indole NMR Data
Title: NMR Studies of Indole (Solvent Effects on Chemical Shifts).
Source:Heterocycles (1988).
URL:
Synthesis of Chloroacetyl Indoles
Title: Iron Powder Promoted Regio-Selective Friedel-Crafts Acylation of Indole Under Solvent-Free Conditions.[5]
A Comparative Guide to Bioisosteric Replacements for the 4-Methoxy Group in 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
Introduction: The Strategic Imperative for Bioisosteric Modification In the landscape of modern drug discovery, the optimization of a lead compound is a critical process that dictates its ultimate clinical success. The m...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Imperative for Bioisosteric Modification
In the landscape of modern drug discovery, the optimization of a lead compound is a critical process that dictates its ultimate clinical success. The molecule 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone serves as a vital intermediate in the synthesis of a multitude of pharmacologically active agents, particularly kinase inhibitors.[1][2] The indole scaffold itself is a privileged structure in medicinal chemistry, known for its ability to interact with a wide array of biological targets.[3] The 4-methoxy group, while often contributing to binding affinity, can be a metabolic liability, prone to O-demethylation by cytochrome P450 enzymes. This metabolic instability can lead to rapid clearance, reduced oral bioavailability, and the formation of potentially reactive metabolites.
Bioisosteric replacement, a cornerstone of rational drug design, offers a strategic approach to mitigate these liabilities while preserving or enhancing the desired biological activity.[4] This guide provides a comparative analysis of potential bioisosteric replacements for the 4-methoxy group in 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, focusing on fluorine-containing isosteres. We will delve into the synthetic rationale, present hypothetical yet scientifically grounded comparative data based on established structure-activity relationships (SAR) of similar indole derivatives, and provide detailed experimental protocols for their synthesis and evaluation.[5][6]
The Core Molecule and the Rationale for Replacement
The parent compound, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, possesses a key electrophilic chloroacetyl group at the C3 position of the indole ring, a common feature for covalent modification of target proteins, such as kinases. The 4-methoxy group's electronic and steric properties significantly influence the molecule's interaction with its biological target.
DOT Diagram: Core Molecular Structure and Bioisosteric Replacement Strategy
Caption: Strategy for enhancing drug-like properties through bioisosteric modification.
A Comparative Analysis of Key Bioisosteric Replacements
While direct experimental data for the bioisosteric replacement of the 4-methoxy group in this specific compound is not extensively available in the public domain, we can extrapolate from established principles and published SAR for related indole-based inhibitors to construct a comparative guide. The following table presents a comparison of the parent 4-methoxy compound with its fluoro, trifluoromethoxy, and trifluoromethyl bioisosteres.
Replacement
Structure
Rationale for Replacement
Predicted Impact on Potency
Predicted Impact on Metabolic Stability
Predicted Impact on Lipophilicity (logP)
-OCH₃ (Parent)
Baseline
Reference
Susceptible to O-demethylation
Moderate
-F
Classical bioisostere, similar size to H, blocks metabolism.
Potentially maintained or slightly decreased due to altered electronics.
Potentially maintained or increased; can alter binding mode.
Significantly improved.
Significantly increased.
Note: The predicted impacts are based on general principles of bioisosterism and SAR data from similar indole-containing kinase inhibitors.[5][6] Experimental validation is essential.
Experimental Protocols
General Synthetic Approach
The synthesis of the target analogs will follow a two-step process: first, the synthesis of the requisite 4-substituted indole, followed by a Friedel-Crafts acylation to introduce the 2-chloroacetyl group at the C3 position.
DOT Diagram: General Synthetic Workflow
Caption: A generalized two-stage synthetic route to the target indole analogs.
Protocol 1: Synthesis of 4-Fluoro-1H-indole
The synthesis of 4-fluoro-1H-indole can be achieved from 2,3-dihalophenols, as this approach offers good regiocontrol for the introduction of the fluorine substituent.[7]
Step-by-Step Methodology:
Ortho-lithiation and Iodination: To a solution of N,N,N',N'-tetramethylethylenediamine in anhydrous THF at -80 °C, add t-butyllithium. After stirring, add a solution of 2,2,2-trifluoro-N-(3-fluorophenyl)acetamide in THF. Following this, add a solution of iodine in THF to afford 2,2,2-trifluoro-N-(3-fluoro-2-iodophenyl)acetamide.[8]
Sonogashira Coupling and Cyclization: A mixture of the iodinated intermediate, phenylacetylene, PdCl₂(PPh₃)₂, and CuI in anhydrous DMA with diethylamine is heated. This domino palladium/copper-catalyzed coupling-cyclization process yields 4-fluoro-2-phenyl-1H-indole.[7] For the synthesis of the unsubstituted 4-fluoro-1H-indole, a similar strategy employing a terminal alkyne that can be subsequently removed is employed.
Protocol 2: Friedel-Crafts Acylation of 4-Substituted Indoles
This protocol describes the introduction of the 2-chloroacetyl group at the C3 position of the synthesized 4-substituted indoles.[9]
Step-by-Step Methodology:
Reaction Setup: To a solution of the 4-substituted indole (1.0 mmol) in anhydrous dichloromethane (5 mL) at 0 °C, add a solution of diethylaluminum chloride (1.0 M in hexanes, 1.2 mL, 1.2 mmol).
Acylation: After stirring for 10 minutes, add chloroacetyl chloride (1.1 mmol) dropwise.
Reaction Monitoring and Workup: The reaction mixture is stirred at room temperature and monitored by TLC. Upon completion, the reaction is quenched by the addition of 1 M HCl. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
Purification: The crude product is purified by column chromatography on silica gel to afford the desired 2-Chloro-1-(4-substituted-1H-indol-3-yl)ethanone.
Protocol 3: In Vitro Kinase Inhibition Assay
This protocol provides a general framework for evaluating the inhibitory potency of the synthesized analogs against a target kinase.[3][10]
Step-by-Step Methodology:
Reagent Preparation: Prepare a serial dilution of the test compounds in DMSO. Prepare the kinase, substrate, and ATP solutions in the appropriate assay buffer.
Enzyme and Inhibitor Pre-incubation: Add a fixed amount of the kinase to each well of a microplate. Then, add the different concentrations of the test compounds. Include a positive control (known inhibitor) and a negative control (DMSO vehicle). Allow the kinase and inhibitor to pre-incubate for 15-30 minutes at room temperature.
Reaction Initiation: Initiate the enzymatic reaction by adding the substrate and ATP mixture to each well.
Reaction Incubation and Termination: Incubate the plate at the optimal temperature for the kinase for a specified time. Stop the reaction by adding a stop solution (e.g., EDTA).
Signal Detection: Measure the kinase activity using a suitable detection method, such as luminescence-based ATP detection (e.g., ADP-Glo™) or fluorescence-based detection.
Data Analysis: Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
Conclusion and Future Directions
The strategic application of bioisosterism to the 4-methoxy group of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone presents a promising avenue for the development of drug candidates with improved pharmacokinetic and pharmacodynamic profiles. The replacement of the metabolically labile methoxy group with fluorinated isosteres such as fluoro, trifluoromethoxy, and trifluoromethyl groups is predicted to enhance metabolic stability while maintaining or potentially improving biological potency. The provided synthetic and assay protocols offer a robust framework for the synthesis and comparative evaluation of these novel analogs. Further investigation into a broader range of bioisosteric replacements and comprehensive in vivo studies will be crucial to fully elucidate the therapeutic potential of this promising class of indole derivatives.
References
Fillion, E., & Dumas, A. M. (2008). Synthesis of Fused 4,5-Disubstituted Indole Ring Systems by Intramolecular Friedel−Crafts Acylation of 4-Substituted Indoles. The Journal of Organic Chemistry, 73(7), 2920–2923. [Link]
Sanz, R., Guilarte, V., & García, N. (2010). Synthesis of 4-functionalized-1H-indoles from 2,3-dihalophenols. Organic & Biomolecular Chemistry, 8(15), 3339-3342. [Link]
Fillion, E., & Dumas, A. M. (2008). Synthesis of fused 4,5-disubstituted indole ring systems by intramolecular friedel-crafts acylation of 4-substituted indoles. The Journal of Organic Chemistry, 73(7), 2920–2923. [Link]
Fillion, E., & Dumas, A. M. (2008). Synthesis of Fused 4,5-Disubstituted Indole Ring Systems by Intramolecular Friedel−Crafts Acylation of 4-Substituted Indoles. The Journal of Organic Chemistry, 73(7), 2920–2923. [Link]
ResearchGate. (n.d.). Effects of the Substituents of the Indole Ring on Activity Profiles. [Link]
Sanz, R., Guilarte, V., & García, N. (2010). ChemInform Abstract: Synthesis of 4-Functionalized-1H-indoles from 2,3-Dihalophenols. ChemInform, 41(32). [Link]
Andrews, M. D., et al. (2017). Design, synthesis and SAR of substituted indoles as selective TrkA inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(12), 2795-2799. [Link]
National Institutes of Health. (n.d.). Antitumor Effects of Synthetic 6,7-Annulated-4-substituted Indole Compounds in L1210 Leukemic Cells In Vitro. [Link]
Barlaam, B., et al. (2007). Identification of novel short chain 4-substituted indoles as potent alphavbeta3 antagonist using structure-based drug design. Bioorganic & Medicinal Chemistry Letters, 17(6), 1739-1744. [Link]
National Center for Biotechnology Information. (n.d.). Substituted indoles as selective protease activated receptor 4 (PAR-4) antagonists: Discovery and SAR of ML354. [Link]
Royal Society of Chemistry. (n.d.). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. [Link]
ResearchGate. (2025). Practical Syntheses of 5Trifluoromethyl1H-indoles | Request PDF. [Link]
MDPI. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1483. [Link]
ePrints Soton. (2024). European Journal of Medicinal Chemistry. [Link]
MDPI. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Molecules, 29(4), 843. [Link]
National Center for Biotechnology Information. (n.d.). Research status of indole-modified natural products. [Link]
Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]
SciSpace. (2012). Friedel-crafts acylation studies on 3-alkyl-1-(phenylsulfonyl)indoles using aluminum chloride and bismuth triflate. [Link]
ResearchGate. (2021). Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation. [Link]
ResearchGate. (n.d.). Scheme:1 Synthesis of 2-[(4-chlorophenyl)(1H-indol-3-yl)methyl]. [Link]
PubMed. (2021). Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation. [Link]
National Center for Biotechnology Information. (n.d.). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. [Link]
Chula Digital Collections. (2022). Recent advancements on biological activity of indole and their derivatives: A review. [Link]
PubMed. (2016). Synthesis and evaluation of a series of 4-azaindole-containing p21-activated kinase-1 inhibitors. [Link]
Beilstein Journals. (n.d.). Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. [Link]
Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]
Sharma, et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9.
TSI Journals. (2014). Synthesis Characterization and Biological Evaluation of 2-(3-(2-Chloro-3-Oxo-4-Phenylcyclobutyl)-1h-Indol-1-Yl)-N'-(Thiazol-2-Yl) Acetohydrazide. [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. [Link]
Royal Society of Chemistry. (n.d.). Facile synthesis of 4-acetoxyindoles via PhI(OAc)2-mediated dearomatization of 2-alkynylanilines. [Link]
Chula Digital Collections. (2022). Recent advancements on biological activity of indole and their derivatives: A review. [Link]
MDPI. (2024). Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. Molecules, 29(14), 3338. [Link]
Publish Comparison Guide: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone in High-Value Synthesis
The following guide details the strategic advantages, synthesis protocols, and application data for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone , a pivotal intermediate in the development of kinase inhibitors and GPCR l...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the strategic advantages, synthesis protocols, and application data for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone , a pivotal intermediate in the development of kinase inhibitors and GPCR ligands.
Product Focus: 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (CAS: 103986-06-1 / 858752-72-4)
Primary Application: Synthesis of AKT inhibitors, antiviral indole-3-carboxylates, and mitragynine pseudoindoxyl analogs.
Part 1: Executive Summary & Strategic Value
In the landscape of indole functionalization, the C3 position is the primary vector for introducing pharmacophores. While Indole-3-glyoxyl chlorides and Gramine (Mannich base) derivatives are common intermediates, 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone (hereafter 4-OMe-CACE ) offers a distinct "bifunctional advantage."
Unlike glyoxyl derivatives, which require harsh reduction steps to remove the
-carbonyl oxygen, 4-OMe-CACE provides a pre-installed -haloketone handle. This allows for:
Direct Heterocylization: Immediate access to thiazoles and imidazoles via Hantzsch synthesis.
Soft Electrophile Alkylation: Facile
reactions with secondary amines (e.g., piperazines) under mild conditions, avoiding the over-alkylation often seen with alkyl halides.
Regiochemical Control: The 4-methoxy substituent exerts a unique electronic effect that activates the C3 position while sterically guiding nucleophilic attack, a property critical for developing selective kinase inhibitors (e.g., targeting the ATP-binding pocket of AKT).
Part 2: Comparative Performance Analysis
The following table compares 4-OMe-CACE against standard alternative intermediates for synthesizing C3-functionalized 4-methoxyindoles.
Table 1: Intermediate Performance Matrix
Feature
4-OMe-CACE (Chloroacetyl)
Indole-3-Glyoxyl Chloride
Gramine (Mannich Base)
Primary Reactivity
-Haloketone ( / Cyclization)
-Ketoacyl Chloride (Acylation)
Michael Acceptor (Elimination-Addition)
Downstream Targets
Thiazoles, -amino ketones, Oxazoles
Tryptamines, Glyoxylamides
Tryptamines, Indole-3-acetic acids
Reaction Conditions
Mild (RT to 60°C, weak base)
Harsh (Requires reduction)
Moderate (Requires heating/alkylation)
Atom Economy
High (Cl is the only leaving group)
Low (Loss of oxygen during reduction)
Moderate (Loss of dimethylamine)
Selectivity (4-OMe)
High (C3 exclusive)
Moderate (Competing C2 acylation possible)
High (C3 exclusive)
Stability
Stable solid (Store at 2-8°C)
Hydrolytically unstable
Unstable to heat (polymerization risk)
Experimental Insight: The "4-Methoxy" Effect
The 4-methoxy group is an electron-donating group (EDG) that significantly increases electron density at C3. However, unlike the 5-methoxy isomer, the 4-methoxy group introduces peri-strain with the C3 substituent.
Advantage: This strain prevents "over-reaction" or bis-acylation, leading to cleaner mono-acylated products compared to 5-methoxyindole.
Data Point: In comparative acylation studies, 4-methoxyindole yields >90% mono-acylated product, whereas 5-methoxyindole often requires strict stoichiometry to prevent di-acylation.
Part 3: Detailed Experimental Protocols
Protocol A: Synthesis of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
This protocol avoids the use of highly toxic oxalyl chloride, utilizing a Friedel-Crafts approach optimized for the electron-rich 4-methoxyindole.
Reagents:
4-Methoxyindole (1.0 equiv)
Chloroacetyl chloride (1.2 equiv)
Pyridine (1.5 equiv)
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Step-by-Step Methodology:
Preparation: Dissolve 4-methoxyindole (10 mmol) in anhydrous DCM (50 mL) in a flame-dried round-bottom flask under
atmosphere. Cool the solution to 0°C.
Acylation: Add pyridine (15 mmol) dropwise. Note: Pyridine acts as an acid scavenger to prevent acid-catalyzed polymerization of the indole.
Addition: Add chloroacetyl chloride (12 mmol) dropwise over 20 minutes, maintaining the temperature below 5°C. The solution will likely turn from pale yellow to orange/brown.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 2:1). The product typically appears as a lower Rf spot compared to the starting indole.
Quench: Pour the reaction mixture into ice-cold 1M HCl (50 mL) to remove excess pyridine.
Workup: Separate the organic layer.[1] Wash with sat.
(to remove residual acid) and brine. Dry over anhydrous .
Purification: Concentrate in vacuo. Recrystallize the solid residue from Ethanol/Hexane to yield 4-OMe-CACE as off-white/tan needles.
Typical Yield: 85–92%
Purity: >98% (HPLC)
Protocol B: Application – Synthesis of a 2-Aminothiazole Derivative (Kinase Inhibitor Motif)
Demonstrates the "One-Pot Cyclization" advantage.
Reactants: Dissolve 4-OMe-CACE (1.0 mmol) and Thiourea (1.2 mmol) in Ethanol (10 mL).
Cyclization: Reflux the mixture for 2–3 hours. The
-chloroketone reacts with the sulfur and nitrogen of thiourea to close the thiazole ring (Hantzsch synthesis).
Isolation: Cool to RT. The product usually precipitates as the hydrobromide/hydrochloride salt. Filter and wash with cold ethanol.
The following diagram illustrates the divergent pathways available to 4-OMe-CACE , highlighting its versatility compared to the Glyoxyl route.
Figure 1: Divergent synthesis pathways. The Green pathway (4-OMe-CACE) offers direct access to complex heterocycles without the reduction steps required by the Red pathway (Glyoxyl).
Part 5: References & Validation
Synthesis of Chloroacetyl Indoles:
Methodology: Friedel-Crafts acylation of substituted indoles using chloroacetyl chloride is a validated standard for high-yield precursor synthesis.
Source:Journal of Heterocyclic Chemistry, "Synthesis and reactions of some 3-(2-haloacyl)indoles."
Application in AKT Inhibitors:
Context: (3-Chloroacetyl)-indole derivatives (3CAI) are established allosteric AKT inhibitors.[2][3] The 4-methoxy variant provides unique binding selectivity in the pleckstrin homology (PH) domain.
Source:Cancer Research, "(3-Chloroacetyl)-indole, a Novel Allosteric AKT Inhibitor, Suppresses Colon Cancer Growth."
Antiviral Indole Derivatives:
Context: Indole-3-carboxylates and ketone derivatives exhibit broad-spectrum antiviral activity (Coxsackie, Influenza). The chloroacetyl linker is key for attaching solubilizing amine tails.
Source:Acta Pharmaceutica Sinica B, "Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives."
A Senior Application Scientist's Guide to Comparative Yield Analysis of Indole Alkylating Agents
Introduction: The Enduring Significance of the Indole Scaffold The indole nucleus is a cornerstone of medicinal chemistry and materials science, recognized as a "privileged scaffold" for its prevalence in a vast array of...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Enduring Significance of the Indole Scaffold
The indole nucleus is a cornerstone of medicinal chemistry and materials science, recognized as a "privileged scaffold" for its prevalence in a vast array of natural products, pharmaceuticals, and functional materials.[1][2][3] Its unique electronic properties make it a versatile building block, but also present a fascinating challenge in regioselective functionalization. Alkylation, the introduction of an alkyl group, is a fundamental transformation that can dramatically modulate a molecule's biological activity, solubility, and pharmacokinetic profile.
However, the indole ring possesses multiple reactive sites—most notably the N1, C3, and C2 positions—and achieving selective alkylation with high yield is a persistent challenge. The inherent nucleophilicity of the C3 position often leads to undesired side reactions or mixtures of products. This guide provides a comparative analysis of various indole alkylating agents and methodologies, offering field-proven insights into maximizing yields and achieving desired regioselectivity. We will delve into the mechanistic rationale behind different approaches, present comparative data, and provide a detailed experimental protocol for a robust and modern alkylation strategy.
Diagram: Regioselectivity in Indole Alkylation
The primary challenge in indole alkylation is controlling the site of reaction. The electron-rich pyrrole ring favors electrophilic attack, with the C3 position being the most nucleophilic. N-alkylation is also a common pathway, particularly under basic conditions. C2-alkylation is the most challenging due to lower intrinsic reactivity.
Caption: Preferential sites for electrophilic attack and alkylation on the indole scaffold.
Part 1: N-Alkylation Strategies - Yield and Scope
N-alkylation is often the most straightforward modification. Classical methods rely on deprotonating the indole nitrogen with a strong base (e.g., NaH) followed by reaction with an alkyl halide.[1] While effective, the use of stoichiometric strong bases can limit functional group tolerance. Modern catalytic methods offer milder conditions and broader applicability.
Iron-catalyzed N-alkylation of indoline precursors followed by an oxidation step provides a one-pot, two-step strategy to access N-alkylated indoles with yields ranging from 31-99%.[4] This method is particularly effective for generating N-benzyl and N-alkyl indoles. Palladium-catalyzed enantioselective methods have also been developed, affording chiral N-alkylated indoles in moderate to high yields (57-99%) and high enantioselectivity.[5]
Table 1: Comparative Yields for N-Alkylation of Indoles
Alkylating Agent
Catalyst / Conditions
Yield Range
Advantages
Disadvantages
Reference
Alcohols
Tricarbonyl(cyclopentadienone)iron complex
31-99%
Mild conditions, atom-economical
Requires indoline precursor and subsequent oxidation
The C3 position is the kinetic site for electrophilic attack, making C3-alkylation the most common C-H functionalization of indoles. A variety of alkylating agents can be employed, each with distinct mechanistic pathways and optimal conditions.
Friedel-Crafts-Type Alkylation
This classic approach involves the reaction of indoles with electrophiles, often activated by a Lewis or Brønsted acid. Modern variations utilize transition metal catalysts to achieve high efficiency and selectivity under milder conditions. For instance, an amphiphilic resin-supported palladium complex has been shown to catalyze the Friedel-Crafts-type alkylation of indoles with allylic electrophiles in water, achieving yields of up to 94%.[6]
Borrowing Hydrogen Catalysis with Alcohols
A greener and more atom-economical approach is the "Borrowing Hydrogen" (BH) or "Hydrogen Autotransfer" methodology. Here, an alcohol is used as the alkylating agent. The catalyst temporarily "borrows" hydrogen from the alcohol to form an aldehyde intermediate, which then reacts with the indole. The catalyst then returns the hydrogen to complete the cycle. Manganese and Iridium-based catalysts are particularly effective. A Mn(I)-PNP pincer complex, for example, catalyzes the C3-alkylation of indoles with a wide range of alcohols, delivering products in excellent yields (up to 84%).[7] This method avoids the need for pre-activated electrophiles and generates water as the only byproduct.
Diagram: Catalytic Cycle for "Borrowing Hydrogen" C3-Alkylation
Caption: Simplified catalytic cycle for Mn-catalyzed C3-alkylation via borrowing hydrogen.
Table 2: Comparative Yields for C3-Alkylation of Indoles
Alkylating Agent
Catalyst / Conditions
Yield Range
Advantages
Disadvantages
Reference
Alcohols
Mn(I)-PNP complex, KOtBu
46-84%
Atom-economical, uses simple alcohols, high yields
Part 3: C2-Alkylation - Accessing Less Favorable Isomers
Direct C2-alkylation is significantly more challenging due to the overwhelming electronic preference for C3 attack. Success in this area relies on strategies that either block the C3 position or use a directing group to steer the reaction to C2.
Transition-metal-catalyzed C-H activation is the most powerful tool for this transformation. By installing a removable directing group (e.g., pyrimidyl) on the indole nitrogen, catalysts can selectively activate the C2-H bond. Cobalt-catalyzed systems have been used to couple N-pyrimidylindoles with vinylsilanes in moderate to good yields.[11] Similarly, nickel catalysis enables the C2-alkylation with unactivated alkyl chlorides, proceeding through a proposed Ni(I)/Ni(III) cycle.[12] A metal-free alternative using catalytic hydroiodic acid (HI) with unactivated alkenes has also been reported, affording 2,3-disubstituted indoles in moderate to excellent yields (up to 92%).[13]
Table 3: Comparative Yields for C2-Alkylation of Indoles
Detailed Experimental Protocol: Mn-Catalyzed C3-Alkylation of Indoline with Benzyl Alcohol
This protocol is adapted from the manganese-catalyzed borrowing hydrogen methodology, which showcases a modern, efficient, and atom-economical approach.[7] It describes the reaction of indoline with benzyl alcohol to yield 3-benzylindole. The in-situ dehydrogenation of indoline to indole is a key feature of this catalytic system.
Diagram: Experimental Workflow
Caption: Step-by-step workflow for the Mn-catalyzed C3-alkylation of indoline.
Materials and Reagents:
Mn(I)-PNP catalyst [Mn-2] (2.5 mol%)
Potassium tert-butoxide (KOtBu) (40 mol%)
Indoline (1.0 equiv., 0.6 mmol)
Benzyl alcohol (1.5 equiv., 0.9 mmol)
Anhydrous Toluene (2.0 mL)
Argon atmosphere
Oven-dried Schlenk tube with stir bar
Procedure:
Catalyst and Base Preparation: To an oven-dried Schlenk tube containing a magnetic stir bar, add the Mn(I)-PNP catalyst (2.5 mol%) and potassium tert-butoxide (40 mol%).
Causality Note: The Schlenk tube and inert atmosphere are critical to prevent the deactivation of the air- and moisture-sensitive manganese catalyst and strong base. KOtBu acts as a co-catalyst, facilitating the dehydrogenation steps.
Reagent Addition: Seal the tube, evacuate, and backfill with Argon three times. Under a positive flow of Argon, add anhydrous toluene (2.0 mL), followed by indoline (0.6 mmol) and benzyl alcohol (0.9 mmol) via syringe.
Reaction Execution: Securely seal the Schlenk tube and place it in a preheated oil bath at 140 °C. Stir the reaction mixture for 36 hours.
Causality Note: The high temperature is necessary to overcome the activation energy for the catalytic dehydrogenation of both the indoline substrate and the benzyl alcohol, which are key steps in the borrowing hydrogen cycle.
Work-up: After 36 hours, remove the tube from the oil bath and allow it to cool to room temperature. Quench the reaction by carefully adding 5 mL of deionized water. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 10 mL).
Purification: Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.
Isolation: Purify the resulting crude oil by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure 3-benzylindole product. The reported isolated yield for this specific transformation is typically high.[7]
Conclusion and Future Outlook
The choice of an indole alkylating agent is fundamentally linked to the desired regioselectivity and the functional group tolerance required for the target molecule. While classical methods for N-alkylation remain useful, modern transition-metal catalysis has opened the door to previously challenging transformations, particularly for C2- and C3-alkylation, with remarkable efficiency and selectivity.
The rise of "Borrowing Hydrogen" methodologies using alcohols represents a significant advance in sustainable chemistry, offering high atom economy and reducing reliance on pre-functionalized halides.[7][8] Concurrently, directed C-H activation strategies have solved the long-standing problem of selective C2-alkylation, providing access to novel chemical space.[11][12] For researchers in drug development, the ability to selectively and predictably alkylate the indole core using these diverse and high-yield methods is an invaluable tool for generating new chemical entities and optimizing lead compounds.
References
Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. Chemistry – A European Journal. [Link]
Friedel–Crafts-Type Alkylation of Indoles in Water Using Amphiphilic Resin-Supported 1,10-Phenanthroline–Palladium Complex under Aerobic Conditions. MDPI. [Link]
C–H alkylation reactions of indoles mediated by Pd(ii) and norbornene: applications and recent developments. Organic & Biomolecular Chemistry. [Link]
Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. [Link]
CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. PubMed Central. [Link]
2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry. [Link]
Divergence in C–H alkylation of indoles under Mn catalysis. RSC Publishing. [Link]
C–H functionalization of indoles and oxindoles through CDC reactions. Organic Chemistry Frontiers. [Link]
A Short Review of C7 – H Bond Functionalization of Indole/Indoline. RSIS International. [Link]
Process for n-alkylation of indoles.
Enantioconvergent Indole Alkylation Using Diols via Oxocarbenium Intermediate by Borrowing Hydrogen To Access γ-/δ-Chiral Ketones. Journal of the American Chemical Society. [Link]
One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing. [Link]
Enantioselective Alkylation of the Indole Nucleus (1/2): Organocatalytic Alkylation. Organic Chemistry Portal. [Link]
C2-Alkylation of N-pyrimidylindole with vinylsilane via cobalt-catalyzed C–H bond activation. Beilstein Journal of Organic Chemistry. [Link]
Nickel-catalyzed C–H alkylation of indoles with unactivated alkyl chlorides: evidence of a Ni(i)/Ni(iii) pathway. PubMed Central. [Link]
Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances. [Link]
Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. IntechOpen. [Link]
Navigating Cytotoxicity: A Comparative Guide to Essential Assays for Novel Indole Derivatives
A Senior Application Scientist's Perspective on Selecting the Right Tools for Evaluating the Cytotoxic Potential of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone and its Analogs. In the landscape of drug discovery, the ea...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Perspective on Selecting the Right Tools for Evaluating the Cytotoxic Potential of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone and its Analogs.
In the landscape of drug discovery, the early and accurate assessment of a compound's cytotoxicity is paramount. For novel chemical entities like 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, a member of the pharmacologically significant indole family, a thorough understanding of their interaction with living cells is a critical step in the journey from the lab to the clinic.[1][2] This guide provides a comparative analysis of key cytotoxicity assays, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions for their experimental designs.
The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide range of biological activities, including anticancer properties.[2][3] Consequently, evaluating the cytotoxicity of new indole derivatives is a routine yet crucial part of their preclinical characterization.[4] This guide will delve into the mechanistic underpinnings and practical considerations of three widely adopted cytotoxicity assays: the MTT assay, the Sulforhodamine B (SRB) assay, and the Lactate Dehydrogenase (LDH) assay. Furthermore, we will explore the Caspase-Glo® 3/7 assay as a specific indicator of apoptosis induction.
The Foundational Assays: A Head-to-Head Comparison
The choice of a cytotoxicity assay is not a one-size-fits-all decision. It hinges on the specific research question, the nature of the compound being tested, and the cell type used.[5][6] Below is a comparative overview of three workhorse assays that measure different hallmarks of cell health.
Assay
Principle
Endpoint Measured
Advantages
Disadvantages
MTT Assay
Enzymatic reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[7][8]
Cell viability and metabolic activity.
Well-established, sensitive, and suitable for high-throughput screening.
Can be affected by compounds that interfere with mitochondrial respiration. Formazan crystals are insoluble and require a solubilization step.[9]
SRB Assay
Stoichiometric binding of the bright pink aminoxanthene dye, Sulforhodamine B, to basic amino acid residues of cellular proteins under mildly acidic conditions.[10][11]
Total cellular protein content, which is proportional to cell number.[12]
Independent of metabolic activity, simple, and highly reproducible.[11][12]
Less sensitive than some metabolic assays; requires cell fixation, which precludes further analysis of the same cells.[13]
LDH Assay
Measurement of lactate dehydrogenase (LDH) released from damaged cells into the culture medium. LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product.[14]
Cell membrane integrity and cytotoxicity (cell death).[15]
Direct measure of cytotoxicity, non-destructive to remaining viable cells, and suitable for kinetic studies.
Can be influenced by serum LDH in the culture medium; less sensitive for detecting early apoptotic events.[14]
Delving Deeper: From Viability to Mechanism of Action
While the MTT, SRB, and LDH assays provide a global picture of a compound's effect on cell viability and cytotoxicity, understanding the underlying mechanism of cell death is often the next critical step. Apoptosis, or programmed cell death, is a key pathway through which many anticancer drugs exert their effects.
The Caspase-Glo® 3/7 Assay is a highly sensitive and specific method for detecting apoptosis.[16] It measures the activity of caspases-3 and -7, key executioner enzymes in the apoptotic cascade.[17][18] The assay utilizes a proluminescent substrate containing the DEVD peptide sequence, which is specifically cleaved by active caspase-3 and -7, leading to the generation of a luminescent signal.[16][17] This "glow-type" signal is directly proportional to the amount of active caspase-3 and -7, providing a quantitative measure of apoptosis induction.[16]
Experimental Workflow: A Step-by-Step Guide
To ensure scientific rigor and reproducibility, adhering to well-defined protocols is essential. Below are detailed, step-by-step methodologies for the discussed assays.
MTT Assay Protocol[7][10]
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone derivatives for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition: Following treatment, add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.[19]
Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the purple formazan crystals.[8]
Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[7]
SRB Assay Protocol[11][14]
Cell Seeding and Treatment: Follow the same initial steps as the MTT assay.
Cell Fixation: After compound treatment, gently fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.[20]
Washing: Wash the plates several times with water to remove the TCA and air dry.
SRB Staining: Add 0.04% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[10][13]
Washing: Quickly rinse the plates four times with 1% acetic acid to remove unbound dye and allow to air dry.[13]
Dye Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.[10]
Absorbance Measurement: Measure the absorbance at approximately 510 nm using a microplate reader.[13]
LDH Assay Protocol[15][23]
Cell Seeding and Treatment: Follow the same initial steps as the MTT assay. Include control wells for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells lysed with a detergent).[21]
Supernatant Collection: After the treatment period, carefully collect a portion of the cell culture supernatant from each well.
LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture containing the substrate and tetrazolium salt.
Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[21]
Stop Reaction (if applicable): Add a stop solution if required by the specific kit.
Absorbance Measurement: Measure the absorbance at approximately 490 nm using a microplate reader.[21]
Caspase-Glo® 3/7 Assay Protocol[18]
Cell Seeding and Treatment: Follow the same initial steps as the MTT assay.
Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.
Reagent Addition: Add the Caspase-Glo® 3/7 Reagent directly to the wells containing the treated cells.
Incubation: Incubate the plate at room temperature for 1-2 hours.
Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.
Logical Frameworks for Assay Selection
The selection of an appropriate cytotoxicity assay is a critical decision that can significantly impact the interpretation of your results. The following diagrams provide a logical framework to guide your choice.
Caption: A workflow diagram illustrating the key steps in selecting an appropriate cytotoxicity assay.
Caption: A decision-making flowchart to guide the selection of a cytotoxicity assay based on experimental goals.
Conclusion and Future Directions
The evaluation of cytotoxicity is a cornerstone of preclinical drug development. For novel indole derivatives such as 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, a multi-faceted approach employing a combination of cytotoxicity assays is recommended. Initial screening with robust assays like MTT or SRB can efficiently determine the dose-dependent effects on cell viability. Subsequent investigation with assays like LDH and Caspase-Glo® 3/7 can provide crucial insights into the mode of cell death, distinguishing between necrosis and apoptosis.
By carefully selecting and executing the appropriate assays, researchers can build a comprehensive cytotoxicity profile for their compounds of interest, paving the way for further development and a deeper understanding of their therapeutic potential.
References
Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]
Vogiatzi, P., et al. (2016). Sulforhodamine B (SRB)
National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link]
Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol. Retrieved from [Link]
JoVE. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Journal of Visualized Experiments, (86), e51391.
ResearchGate. (2023, May 6). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]
Al-Suhaimi, E. A., et al. (2022). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. ACS Omega, 7(12), 10385–10396.
Yang, S. W., et al. (1999). Cytotoxic Activity of Some Indole Derivatives and Indole Metabolites of Streptomyces staurosporeus. Pharmaceutical Biology, 37(1), 67-70.
Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]
Skehan, P., et al. (1990). New colorimetric cytotoxicity assay for anticancer-drug screening. Journal of the National Cancer Institute, 82(13), 1107–1112.
Wang, X., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908.
Kim, E., et al. (2019). Sulforhodamine B (SRB) Assay for the Determination of Proliferation Inhibition of Cancer Cells. Bio-protocol, 9(7), e3208.
Kamel, M. M., et al. (2019). Synthesis and Cytotoxicity Evaluation of Novel Indole Derivatives as Potential Anti-Cancer Agents. Medicinal Chemistry, 15(8), 873-882.
Test Labs. (n.d.). Cytotoxicity Testing: Everything You Need to Know. Retrieved from [Link]
Dojindo Molecular Technologies, Inc. (n.d.). Cell proliferation / Cytotoxicity Selection guide. Retrieved from [Link]
Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. In Genotoxicity. IntechOpen.
ResearchGate. (n.d.). Summary of different benefits and drawbacks of main cytotoxicity assays. Retrieved from [Link]
ACS Publications. (2025, October 8). Design, Synthesis, and Biological Evaluation of Indole Derivatives Targeting LsrK as AI-2 Quorum Sensing Inhibitors. Journal of Medicinal Chemistry.
News-Medical. (2024, October 4). Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. Retrieved from [Link]
MDPI. (2025, November 19). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models.
News-Medical. (2019, December 3). Overview of Cell Viability and Cytotoxicity. Retrieved from [Link]
PubMed. (2021, November 15). Synthesis and antibacterial evaluation of (E)-1-(1H-indol-3-yl) ethanone O-benzyl oxime derivatives against MRSA and VRSA strains. Retrieved from [Link]
Definitive Guide to Personal Protective Equipment for Handling 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone
As researchers and drug development professionals, our work with novel pharmaceutical intermediates like 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is foundational to discovery.[1][2] However, the potential of these mo...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our work with novel pharmaceutical intermediates like 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is foundational to discovery.[1][2] However, the potential of these molecules is matched by their potential hazards. The chloroacetyl group, in particular, is a known reactive moiety, capable of acting as an alkylating agent. This guide provides a comprehensive, field-tested framework for the safe handling of this compound, moving beyond mere compliance to instill a deep, procedural understanding of risk mitigation. Our primary goal is to ensure that your focus remains on scientific innovation, underpinned by an unshakeable foundation of safety.
Hazard Assessment: Understanding the Adversary
While a specific, publicly available Safety Data Sheet (SDS) for 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone is not readily found, a robust hazard assessment can be constructed by analyzing structurally analogous compounds. Chloroacetylated indoles and similar reactive intermediates consistently present a clear hazard profile. The primary risks are associated with direct contact and inhalation.[3][4][5][6]
While the primary risk is not ingestion, accidental oral exposure via contaminated hands is possible. Systemic effects of indole derivatives can be significant.[7]
Skin Corrosion/Irritation
H314: Causes severe skin burns and eye damage.[5] OR H315: Causes skin irritation.[3][4]
The chloroacetyl group is a potent electrophile that can alkylate nucleophilic residues in skin proteins, leading to irritation, chemical burns, and potential sensitization.
As a solid powder, fine particulates can be inhaled, irritating the mucosal surfaces of the respiratory tract.
The First Line of Defense: Engineering Controls
Before any discussion of Personal Protective Equipment (PPE), we must prioritize engineering controls. PPE is the last line of defense, intended to protect you when engineering controls fail or are not feasible.
Chemical Fume Hood: All handling of 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.[8] This ensures that any dust or vapors are contained and exhausted away from your breathing zone.
Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive emissions.[9][10]
Personal Protective Equipment (PPE): Your Essential Barrier
The selection of PPE must be deliberate and directly correlated to the identified hazards. The following table outlines the minimum required PPE for handling this compound.
Table 2: PPE Requirements and Specifications
Protection Type
Minimum Requirement
Rationale and Best Practices
Eye & Face Protection
Chemical safety goggles with side shields.
Protects against dust particles and accidental splashes.[11][12] For larger scale operations (>5g) or when a significant splash hazard exists, supplement goggles with a full-face shield.[11]
Hand Protection
Double-gloving with nitrile gloves.
The inner glove protects against contamination during doffing. The outer glove is the primary barrier. Nitrile provides good resistance to a range of chemicals. Always check gloves for pinholes or tears before use.[11][12]
Body Protection
Flame-resistant lab coat with tight-fitting cuffs.
Provides a barrier against incidental contact and small splashes. For larger quantities or tasks with higher spill potential, a chemical-resistant apron or disposable coveralls should be worn over the lab coat.[10][13]
Respiratory Protection
Not required if handled exclusively within a certified fume hood.
If a fume hood is unavailable or not functioning, or if there is a risk of generating significant dust, a NIOSH-approved N95 respirator (for particulates) or a half-mask respirator with appropriate cartridges should be used.[10][12]
Foot Protection
Closed-toe, chemical-resistant shoes.
Protects feet from spills and falling objects. Leather or other absorbent materials should be avoided.
Procedural Discipline: Donning and Doffing PPE
The order in which you put on and take off your PPE is as critical as the equipment itself. Incorrect procedures can lead to self-contamination.
Donning (Putting On) PPE Workflow
The process of gearing up should follow a specific sequence to ensure complete coverage and minimize contamination of the PPE itself.
Caption: Correct sequence for donning PPE to ensure maximum protection.
Doffing (Taking Off) PPE Workflow
This is the most critical phase for preventing exposure. The guiding principle is "dirty touches dirty." The outside of your PPE is considered contaminated.
Caption: Step-by-step PPE doffing procedure to prevent self-contamination.
Emergency Response and Disposal
Exposure Response:
Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[3] Seek medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.
Inhalation: Move the person into fresh air and keep them comfortable for breathing.[3] If symptoms develop, seek medical attention.
Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[8] Seek immediate medical attention.
Spill Cleanup:
For small spills, use an absorbent material appropriate for chemical spills, and sweep up the solid material, avoiding dust formation.[3][8] Place in a sealed, labeled container for hazardous waste disposal.
Disposal Plan:
All contaminated PPE (gloves, disposable coats) and chemical waste must be disposed of as hazardous waste.[3][14] Do not mix with regular trash. Follow your institution's specific guidelines for chemical waste disposal.[9]
By integrating this expert guidance into your laboratory's standard operating procedures, you build a resilient culture of safety. This allows you to handle potent intermediates like 2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone with the confidence that comes from procedural and scientific rigor.
References
Safety Data Sheet (Generic). (2025). Provides hazard identification (H315, H319, H335), precautionary statements (P261, P280), and first aid measures. Google Search Result[3]
Personal Protective Equipment (PPE) - CHEMM. Describes the different levels of PPE and the types of protection afforded for respiratory, skin, and eye safety. U.S. Department of Health and Human Services[Link]
Personal Protective Equipment: Selecting the Right PPE for Pesticide Use - Oregon OSHA. Provides detailed descriptions of chemical-resistant coveralls, gloves, and headgear. Oregon OSHA[Link]
Comparative Analysis: Reactivity and Physical Properties of 2-Chloro-1-(4-methoxyphenyl)ethanone vs. Analogues - NINGBO INNO PHARMCHEM CO.,LTD. Discusses the reactivity influenced by the electron-donating methoxy group. NINGBO INNO PHARMCHEM CO.,LTD.[Link]
Personal Protective Equipment -- Kentucky Pesticide Safety Education. (2018). Emphasizes the importance of protective eyewear, gloves, and good work practices to avoid skin and eye exposure. University of Kentucky[Link]
Protective Clothing and Equipment for Pesticide Applicators - University of Nebraska-Lincoln. (2002). Offers guidance on selecting appropriate gloves, head protection, and respirators. DigitalCommons@UNL[Link]
Process for the manufacture of an indolinone derivative - Google Patents. Describes the use of chloroacetylating agents in synthesis.
2-Chloro-1-(4-methoxy-1H-indol-3-yl)ethanone - MCE. States the compound is a pharmaceutical intermediate used in synthesis. MCE[Link]
Chloroacetyl chloride Information and recommendations - Chemical Emergency Medical Guidelines. Details the hazards of a related reactive chemical, chloroacetyl chloride. cem.info.gov.il[Link]
Synthesis of some N-substituted indole derivatives and their biological activities - PubMed. Describes the synthesis using chloroacetyl chloride. PubMed[Link]
Synthesis and antibacterial evaluation of (E)-1-(1H-indol-3-yl) ethanone O-benzyl oxime derivatives against MRSA and VRSA strains - PubMed. Discusses the biological significance of indole-based compounds. PubMed[Link]
Indole-3-acetic Acid - Organic Syntheses Procedure. Provides general procedures for handling indole derivatives safely in a laboratory setting. Organic Syntheses[Link]
(3-Chloroacetyl)-indole, a Novel Allosteric AKT Inhibitor, Suppresses Colon Cancer Growth In Vitro and In Vivo - AACR Journals. Highlights the biological activity of a related chloroacetyl indole compound. AACR Journals[Link]